6-methoxy-1H-indazole-5-carboxamide

• CAS: 1955532-15-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Indazole-Carboxamide-Based PARP Inhibitors: A Focus on Niraparib

Foreword

The indazole-carboxamide scaffold has emerged as a privileged structure in modern medicinal chemistry, forming the core of numerous targeted therapeutic agents.[1][2][3] This guide provides a detailed exploration of the mechanism of action of a prominent member of this class, Niraparib, a potent inhibitor of Poly (ADP-ribose) polymerase (PARP).[4] While the initial query focused on a specific methoxy-substituted indazole-carboxamide, the principles and methodologies detailed herein are broadly applicable to researchers, scientists, and drug development professionals working with this important class of compounds. This document will delve into the molecular intricacies of PARP inhibition, the concept of synthetic lethality, and the experimental workflows used to elucidate these mechanisms, providing both foundational knowledge and practical insights for laboratory application.

Introduction to Niraparib and the PARP Family of Enzymes

Niraparib (sold under the brand name Zejula) is an orally active small molecule inhibitor of the PARP enzymes, specifically PARP1 and PARP2.[4][5] These enzymes are critical components of the cellular machinery responsible for maintaining genomic integrity. The primary role of PARP1 and PARP2 is to detect and signal the presence of DNA single-strand breaks (SSBs), a common form of DNA damage.[6][7] Upon binding to an SSB, PARP enzymes catalyze the synthesis of long chains of poly(ADP-ribose) (PAR) on themselves and other acceptor proteins, a process known as PARylation. This PARylation event serves as a scaffold to recruit other DNA repair proteins to the site of damage, initiating the base excision repair (BER) pathway.[8][9]

The chemical structure of Niraparib, featuring the indazole-carboxamide core, is designed to occupy the NAD+ binding site of the PARP enzymes, competitively inhibiting their catalytic activity.[7] This inhibition prevents the formation of PAR chains, thereby stalling the repair of SSBs.

The Core Mechanism of Action: Synthetic Lethality

The therapeutic efficacy of Niraparib, particularly in the context of oncology, is rooted in the concept of "synthetic lethality".[10][11][12] This occurs when the simultaneous loss of two separate gene functions leads to cell death, while the loss of either one alone is compatible with cell viability.[11][12] In the case of Niraparib, the two pathways at play are:

• PARP-mediated single-strand break repair.

• Homologous recombination (HR) for double-strand break repair.

Many hereditary cancers, notably those with mutations in the BRCA1 or BRCA2 genes, are deficient in the HR pathway, which is the primary mechanism for error-free repair of DNA double-strand breaks (DSBs).[10][12] These cancer cells are therefore heavily reliant on PARP-mediated SSB repair to maintain their genomic stability.

When Niraparib inhibits PARP, the unrepaired SSBs accumulate. During DNA replication, these SSBs are converted into more cytotoxic DSBs.[13][14] In a healthy cell with functional HR, these DSBs can be efficiently repaired. However, in BRCA-deficient cancer cells, the absence of a functional HR pathway means these DSBs cannot be repaired, leading to genomic chaos, cell cycle arrest, and ultimately, apoptosis (programmed cell death).[9][15]

PARP Trapping: A Key Differentiator

Beyond simple catalytic inhibition, a critical aspect of Niraparib's mechanism of action is "PARP trapping".[6][16] This phenomenon occurs when the inhibitor not only blocks the enzymatic activity of PARP but also stabilizes the PARP-DNA complex at the site of damage.[6][16] These trapped complexes are highly cytotoxic, as they create physical obstructions to DNA replication and transcription machinery, further contributing to the formation of lethal DSBs.[13] Studies have shown that the potency of different PARP inhibitors correlates with their ability to trap PARP on DNA, with Niraparib being a particularly potent trapping agent.[4][16]

The following diagram illustrates the dual mechanism of PARP inhibition and the principle of synthetic lethality.

Caption: Dual mechanism of Niraparib in normal versus BRCA-deficient cells.

Downstream Signaling and Cellular Consequences

The inhibition of PARP by Niraparib triggers a cascade of cellular events beyond the immediate stalling of DNA repair. These include:

• Cell Cycle Arrest: The accumulation of DNA damage, particularly DSBs, activates cell cycle checkpoints, primarily at the G2/M phase, to prevent cells with damaged DNA from entering mitosis.[9]

• Apoptosis Induction: If the DNA damage is too extensive to be repaired, the cell initiates apoptosis. A key marker of this process is the cleavage of PARP itself by caspases (caspase-3 and -7), which inactivates the enzyme and is a hallmark of apoptosis.[17][18]

• Modulation of Other Signaling Pathways: Recent studies suggest that Niraparib may have effects beyond PARP inhibition. For instance, it has been shown to inhibit the STAT3 signaling pathway in ovarian and pancreatic cancer cells, which may contribute to its anti-tumor activity irrespective of BRCA mutation status.[19]

Experimental Protocols for Characterizing Mechanism of Action

Validating the mechanism of action of a PARP inhibitor like Niraparib in a research setting requires a multi-faceted approach. Below are detailed protocols for key experiments.

Western Blot Analysis of PARP Cleavage

This assay is a standard method to assess whether a compound induces apoptosis by observing the cleavage of full-length PARP (116 kDa) into its characteristic 89 kDa fragment.[17][18]

Protocol:

• Cell Culture and Treatment:

  • Seed a relevant cancer cell line (e.g., HeLa, MCF-7) in 6-well plates to achieve 70-80% confluency.

  • Treat cells with varying concentrations of Niraparib (e.g., 0.1, 1, 5, 10 µM) and a vehicle control (e.g., DMSO) for a predetermined time (e.g., 24, 48 hours). Include a positive control for apoptosis like staurosporine (1 µM).[17]

• Cell Lysis:

  • Aspirate the media and wash cells twice with ice-cold PBS.

  • Add 150 µL of ice-cold RIPA buffer supplemented with protease inhibitors to each well.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.[17]

• Protein Quantification:

  • Collect the supernatant and determine the protein concentration using a BCA or Bradford assay.

  • Normalize all samples to the same protein concentration with RIPA buffer.

• SDS-PAGE and Western Blotting:

  • Prepare samples by adding Laemmli buffer and boiling at 95°C for 5 minutes.

  • Load 20-30 µg of protein per lane onto a 4-12% SDS-PAGE gel.

  • Perform electrophoresis to separate proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[20]

• Immunodetection:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.[21]

  • Incubate the membrane with a primary antibody specific for PARP (that detects both full-length and cleaved forms) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[17]

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate and visualize the bands using a digital imaging system.

  • Quantify the band intensities for full-length (116 kDa) and cleaved (89 kDa) PARP. An increase in the 89 kDa band relative to the full-length band indicates apoptosis.[17]

Caption: Step-by-step workflow for detecting PARP cleavage via Western Blot.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to verify direct target engagement of a drug within intact cells.[22][23] The principle is that a protein becomes more thermally stable when bound to a ligand.[22][24]

Protocol:

• Cell Culture and Treatment:

  • Culture cells to high density in a suitable medium.

  • Harvest the cells and resuspend them in PBS containing protease inhibitors.

  • Divide the cell suspension into two aliquots: one treated with Niraparib (e.g., 10 µM) and the other with vehicle (DMSO).

  • Incubate at 37°C for 1 hour to allow for drug uptake and binding.[25]

• Heat Challenge:

  • Aliquot the treated cell suspensions into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes using a thermal cycler, followed by cooling at room temperature for 3 minutes.[22][23]

• Cell Lysis and Fractionation:

  • Lyse the cells by three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath.[22]

  • Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to separate the soluble fraction (supernatant) from the heat-denatured, aggregated proteins (pellet).[22]

• Analysis by Western Blot:

  • Carefully collect the supernatant from each sample.

  • Analyze the amount of soluble PARP1 remaining in the supernatant at each temperature point by Western blot, as described in section 4.1.

• Data Analysis:

  • Quantify the band intensities for PARP1 at each temperature for both Niraparib- and DMSO-treated samples.

  • Plot the percentage of soluble PARP1 relative to the non-heated control against temperature. A shift in the melting curve to higher temperatures in the Niraparib-treated samples confirms target engagement.[24]

Sources

• 1. biomedfrontiers.org [biomedfrontiers.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Niraparib - Wikipedia [en.wikipedia.org]
• 5. cancercareontario.ca [cancercareontario.ca]
• 6. What is the mechanism of Niraparib Tosylate? [synapse.patsnap.com]
• 7. PARP inhibitor - Wikipedia [en.wikipedia.org]
• 8. drugtargetreview.com [drugtargetreview.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthetic lethality of PARP inhibition in cancers lacking BRCA1 and BRCA2 mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The underlying mechanism for the PARP and BRCA synthetic lethality: Clearing up the misunderstandings - PMC [pmc.ncbi.nlm.nih.gov]
• 13. PARP Inhibitors Resistance: Mechanisms and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. PARP inhibitors — Knowledge Hub [genomicseducation.hee.nhs.uk]
• 15. Synthetic Lethality in Prostate Cancer: Evaluating the Role of PARP Inhibitors in BRCA-Mutated mCRPC [auo.asmepress.com]
• 16. The poly (ADP ribose) polymerase inhibitor niraparib: Management of toxicities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. m.youtube.com [m.youtube.com]
• 19. Niraparib-induced STAT3 inhibition increases its antitumor effects - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Western blot protocol | Abcam [abcam.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. bio-protocol.org [bio-protocol.org]
• 24. pubs.acs.org [pubs.acs.org]
• 25. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Biological Activity of 6-methoxy-1H-indazole-5-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1H-indazole-5-carboxamide scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating potent and selective inhibitory activity against Monoamine Oxidase B (MAO-B). This technical guide focuses on the biological activity of a specific analog, 6-methoxy-1H-indazole-5-carboxamide, providing a comprehensive overview of its mechanism of action, therapeutic rationale, and the experimental methodologies used for its characterization. As a selective, reversible, and competitive inhibitor of MAO-B, this compound holds potential for the development of therapeutics targeting neurodegenerative disorders such as Parkinson's and Alzheimer's disease. This document will delve into the underlying biochemistry of MAO-B inhibition, the structure-activity relationships of the indazole-5-carboxamide class, and detailed protocols for assessing biological activity.

Introduction: The Therapeutic Promise of the Indazole Scaffold

The indazole nucleus is a versatile heterocyclic motif that forms the core of numerous biologically active compounds.[1] Its derivatives have garnered significant attention in drug discovery due to their wide range of pharmacological activities, including anti-cancer, anti-inflammatory, and antimicrobial properties.[2] A particularly promising application of the indazole scaffold lies in the development of inhibitors for enzymes implicated in neurological disorders.

Monoamine Oxidase B (MAO-B) is a key flavoenzyme located on the outer mitochondrial membrane, responsible for the oxidative deamination of several neurotransmitters, most notably dopamine.[3] Elevated MAO-B activity is associated with the progression of neurodegenerative diseases, primarily through two mechanisms: the depletion of dopamine in the brain and the generation of reactive oxygen species (ROS) as a byproduct of its catalytic activity.[3][4] The resulting oxidative stress contributes to neuronal damage and cell death.[1] Consequently, the selective inhibition of MAO-B is a well-established therapeutic strategy for diseases like Parkinson's, aiming to restore dopamine levels and confer neuroprotection.[4][5]

The 1H-indazole-5-carboxamide chemical class has been identified as a source of highly potent and selective MAO-B inhibitors.[6][7] These compounds act as reversible and competitive inhibitors, offering potential advantages over irreversible inhibitors by minimizing the risk of off-target effects and drug-drug interactions.[4] This guide will specifically explore the biological activity of 6-methoxy-1H-indazole-5-carboxamide, a member of this promising class of compounds.

Mechanism of Action: Selective Inhibition of Monoamine Oxidase B

The primary biological target of 6-methoxy-1H-indazole-5-carboxamide and its analogs is Monoamine Oxidase B. The inhibitory action is characterized by its selectivity for the B isoform over the A isoform (MAO-A), its reversible nature, and its competitive binding to the active site.

The Role of MAO-B in Neurodegeneration

MAO-B catalyzes the oxidative deamination of monoamine neurotransmitters, including dopamine and phenylethylamine. This enzymatic reaction produces the corresponding aldehyde, ammonia, and hydrogen peroxide (H₂O₂). In the context of neurodegenerative diseases, this process has two major detrimental effects:

• Dopamine Depletion: In Parkinson's disease, the progressive loss of dopaminergic neurons in the substantia nigra leads to a deficiency in dopamine, causing the characteristic motor symptoms. MAO-B contributes to the breakdown of the remaining dopamine, exacerbating this deficiency.

• Oxidative Stress: The production of hydrogen peroxide as a byproduct of the MAO-B reaction is a significant source of reactive oxygen species within the brain.[4] This increase in ROS leads to oxidative stress, which can damage cellular components, including lipids, proteins, and DNA, ultimately leading to neuronal cell death.[1]

By inhibiting MAO-B, compounds like 6-methoxy-1H-indazole-5-carboxamide can increase the synaptic concentration of dopamine and reduce the production of neurotoxic ROS, thereby offering both symptomatic relief and potential disease-modifying effects.

Downstream Signaling Consequences of MAO-B Inhibition

The inhibition of MAO-B initiates a cascade of downstream effects that contribute to its therapeutic potential. The primary consequence is the reduction of oxidative stress and its associated inflammatory responses.

Workflow for the in vitro MAO-B inhibition assay.

• Prepare Reagents:

  • Prepare serial dilutions of the test compound in DMSO and then in assay buffer. The final DMSO concentration in the assay should be kept low (e.g., <1%).

  • Dilute the human recombinant MAO-B enzyme to the desired concentration in assay buffer.

  • Prepare a substrate working solution containing the MAO-B substrate, Amplex Red, and HRP in assay buffer.

• Assay Procedure:

  • To the wells of a 96-well black microplate, add the diluted test compound solutions. Include wells for a positive control inhibitor and a vehicle control (DMSO in assay buffer).

  • Add the diluted MAO-B enzyme solution to all wells except for a no-enzyme control.

  • Pre-incubate the plate for approximately 15 minutes at 37°C to allow the inhibitor to interact with the enzyme.

  • Initiate the enzymatic reaction by adding the substrate working solution to each well.

  • Incubate the plate for 20-30 minutes at 37°C, protected from light.

  • Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths appropriate for resorufin (typically ~545 nm and ~590 nm, respectively).

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Self-Validation: The inclusion of a known MAO-B inhibitor as a positive control is crucial for validating the assay performance. The calculated IC₅₀ for the positive control should be consistent with literature values.

Conclusion and Future Directions

6-methoxy-1H-indazole-5-carboxamide belongs to a class of compounds with compelling evidence for potent and selective inhibition of Monoamine Oxidase B. While direct quantitative data for this specific molecule is yet to be widely published, the extensive research on its close analogs strongly supports its potential as a valuable tool compound for studying MAO-B and as a lead scaffold for the development of novel therapeutics for neurodegenerative diseases.

Future research should focus on several key areas:

• Definitive Biological Profiling: The synthesis and comprehensive in vitro and in vivo characterization of 6-methoxy-1H-indazole-5-carboxamide are necessary to definitively determine its IC₅₀, selectivity, pharmacokinetic properties, and efficacy in disease models.

• Elucidation of the 6-Methoxy Group's Role: Further SAR studies are needed to understand the specific contribution of the 6-methoxy substituent to MAO-B binding affinity and selectivity.

• Exploration of Neuroprotective Effects: In vivo studies in animal models of Parkinson's or Alzheimer's disease would be crucial to evaluate the neuroprotective potential of this compound beyond its symptomatic effects on dopamine levels.

The continued exploration of the 1H-indazole-5-carboxamide scaffold holds significant promise for the discovery of next-generation therapies for debilitating neurological disorders.

References

• Agrawal, S., et al. (2023). Recent updates on structural insights of MAO-B inhibitors: a review on target-based approach. Journal of Molecular Structure, 1279, 135025.
• Chen, K., et al. (2002). Proposed signaling pathway for the regulation of human MAO B gene expression. Journal of Biological Chemistry, 277(42), 39644-39650.
• Tzvetkov, N. T., et al. (2017). Subnanomolar indazole-5-carboxamide inhibitors of monoamine oxidase B (MAO-B) continued: indications of iron binding, experimental evidence for optimised solubility and brain penetration. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 960-967.
• Ostadkarampour, M., & Putnins, E. E. (2021). Monoamine Oxidase-B Inhibitor Reduction in Pro-Inflammatory Cytokines Mediated by Inhibition of cAMP-PKA/EPAC Signaling. Frontiers in Immunology, 12, 755601.
• Tzvetkov, N. T., et al. (2014). Indazole- and indole-5-carboxamides: selective and reversible monoamine oxidase B inhibitors with subnanomolar potency. Journal of Medicinal Chemistry, 57(15), 6679-6703.
• World Biomedical Frontiers. (2014). Indazole- and indole-5-carboxamides: selective and reversible monoamine oxidase B inhibitors with subnanomolar potency.
• Carradori, S., & Silvestri, R. (2015). New frontiers in selective human MAO-B inhibitors. Journal of Medicinal Chemistry, 58(15), 5877-5896.
• Al-Hourani, B. J., et al. (2021).

• PubChemLite. (n.d.). 6-methoxy-1h-indazole-5-carboxylic acid (C9H8N2O3). Retrieved from [Link]

• Setzer, W. N. (2021). Computationally Assisted Lead Optimization of Novel Potent and Selective MAO-B Inhibitors. Molecules, 26(19), 5821.

• ResearchGate. (n.d.). Mechanism of action of monoamine oxidase-B (MAO-B) inhibitors, which are used as potential drug candidates in the treatment of PD. Retrieved from [Link]

• Al-Nuaimi, S. K., et al. (2024). Targeting MAO-B with Small-Molecule Inhibitors: A Decade of Advances in Anticancer Research (2012–2024). Molecules, 29(1), 1.
• Duarte, F. V., et al. (2022). Monoamine Oxidase Inhibitors in Drug Discovery Against Parkinson's Disease: An Update. Current Drug Targets, 23(14), 1335-1358.
• Kumar, A., et al. (2021). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Advances, 11(48), 30286-30309.
• Wang, Y., et al. (2024). Study on Design, Synthesis and Herbicidal Activity of Novel 6-Indazolyl-2-picolinic Acids. Molecules, 29(2), 332.
• Shen, T. Y., et al. (1974). Syntheses and Antiinflammatory Actions of 4,5,6,7-tetrahydroindazole-5-carboxylic Acids. Journal of Medicinal Chemistry, 17(11), 1100-1104.

• Taylor & Francis Online. (2017). Subnanomolar indazole-5-carboxamide inhibitors of monoamine oxidase B (MAO-B) continued: indications of iron binding, experimental evidence for optimised solubility and brain penetration. Retrieved from [Link]

Sources

• 1. Highly Potent, Selective, and Competitive Indole-Based MAO-B Inhibitors Protect PC12 Cells against 6-Hydroxydopamine- and Rotenone-Induced Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Subnanomolar indazole-5-carboxamide inhibitors of monoamine oxidase B (MAO-B) continued: indications of iron binding, experimental evidence for optimised solubility and brain penetration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Indazole- and indole-5-carboxamides: selective and reversible monoamine oxidase B inhibitors with subnanomolar potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biomedfrontiers.org [biomedfrontiers.org]

Strategic Screening and Profiling of 6-methoxy-1H-indazole-5-carboxamide as a Kinase Inhibitor

An In-Depth Technical Guide:

Executive Summary

This guide provides a comprehensive framework for the systematic evaluation of 6-methoxy-1H-indazole-5-carboxamide, a compound belonging to a privileged class of kinase inhibitors. For researchers in drug discovery, moving from a novel chemical entity to a validated lead requires a multi-tiered screening cascade that is both efficient and rigorous. We will detail a strategic approach that begins with broad biochemical profiling to identify initial targets, progresses through orthogonal and cell-based assays to confirm on-target activity in a physiological context, and culminates in kinome-wide selectivity profiling to understand potential off-target effects and guide future optimization. Each stage is presented with the underlying scientific rationale, detailed experimental protocols, and methods for data interpretation, ensuring a self-validating and robust workflow.

Part 1: Foundational Strategy & Initial Target Hypothesis

The Indazole Scaffold: A Privileged Structure in Kinase Inhibition

The indazole ring system is a cornerstone of modern medicinal chemistry, particularly in the development of protein kinase inhibitors.[1][2][3] Its bicyclic structure serves as a versatile bioisostere for the purine core of ATP, allowing it to effectively compete for the ATP-binding site on a wide range of kinases.[4] Numerous FDA-approved drugs, such as Pazopanib and Axitinib, feature this core motif, validating its utility in targeting kinases implicated in diseases like cancer.[5][6] The specific substitutions on the indazole ring dictate the potency and selectivity of the inhibitor, making the exploration of novel derivatives like 6-methoxy-1H-indazole-5-carboxamide a rational starting point for inhibitor discovery.[3][7]

6-methoxy-1H-indazole-5-carboxamide: Rationale for Screening

The subject of this guide, 6-methoxy-1H-indazole-5-carboxamide (MW: 191.19 g/mol , Formula: C₉H₉N₃O₂), incorporates key functional groups that suggest potential kinase inhibitory activity.[8] The indazole core provides the ATP-competitive scaffold, while the carboxamide and methoxy groups can form critical hydrogen bonds and hydrophobic interactions within the kinase active site, enhancing binding affinity and conferring selectivity.[1][4][9][10] For example, similar carboxamide moieties on indazole scaffolds have been shown to be crucial for potent inhibition of kinases like GSK-3.[4][10]

Given the prevalence of indazole-based inhibitors against tyrosine kinases and serine/threonine kinases, a logical first step is to screen this compound against a broad, representative panel of the human kinome to identify initial hits without preconceived bias.

Designing the Initial Screening Campaign

The primary objective is to efficiently identify high-confidence kinase targets. This is best achieved through a tiered approach, starting with a broad biochemical screen.

• Primary Screen: A single-dose (e.g., 1 or 10 µM) screen against a large, functionally diverse kinase panel (e.g., >300 kinases). This cast-a-wide-net approach maximizes the probability of identifying novel targets.

• Dose-Response Confirmation: Hits from the primary screen (e.g., >70% inhibition) are then subjected to a 10-point dose-response curve to determine the half-maximal inhibitory concentration (IC50), a key measure of potency.[11]

This strategy efficiently filters a large number of potential targets down to a manageable set of potent hits for further validation.

Part 2: Primary Screening & IC50 Determination (Biochemical Assays)

Biochemical assays measure the direct effect of a compound on the catalytic activity of a purified kinase enzyme. They are fundamental for determining intrinsic potency.

Choosing the Right Assay Platform

Several robust platforms exist, each with distinct advantages. For a primary screen, a universal platform that is sensitive, high-throughput, and minimizes false positives is ideal.[12]

• Radiometric Assays (e.g., HotSpot™, ³³PanQinase™): Considered the "gold standard," these assays directly measure the transfer of radiolabeled phosphate (³³P) from ATP to a substrate.[11][13][14] They are highly sensitive and less prone to compound interference but require specialized handling of radioactive materials.

• Luminescence-Based Assays (e.g., ADP-Glo™): This platform measures kinase activity by quantifying the amount of ADP produced in the reaction.[12] It is a universal method applicable to virtually any kinase, demonstrates high sensitivity, and is amenable to high-throughput screening, making it an excellent choice for primary profiling.[11][12]

• Fluorescence-Based Assays (TR-FRET, FP): These methods rely on detecting the phosphorylation of a substrate via fluorescence changes. They are powerful but can sometimes be susceptible to interference from fluorescent compounds.

For this guide, we will focus on the ADP-Glo™ luminescent platform due to its universality and robustness.

Workflow for Primary Biochemical Screening

Caption: Workflow for primary kinase screening and IC50 determination.

Detailed Protocol: IC50 Determination using ADP-Glo™ Kinase Assay

This protocol is adapted for determining the IC50 value of 6-methoxy-1H-indazole-5-carboxamide against a confirmed kinase hit in a 384-well format.

Materials:

• Kinase enzyme (e.g., Target Kinase X)

• Kinase-specific substrate

• ADP-Glo™ Kinase Assay Kit (Promega)[12]

• Test Compound: 10 mM stock in 100% DMSO

• Assay Buffer (specific to kinase)

• ATP solution

• 384-well white assay plates

Procedure:

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the test compound in DMSO. A typical starting concentration for the dilution series would be 1 mM.

• Assay Plate Preparation: Add 25 nL of each compound dilution to the appropriate wells of a 384-well plate. Include "DMSO only" controls (0% inhibition) and a known inhibitor for the target kinase as a positive control (100% inhibition).

• Kinase Reaction Setup:

  • Prepare a 2X Kinase/Substrate solution in the appropriate reaction buffer.

  • Add 2.5 µL of this solution to each well containing the compound.

  • Incubate for 5-10 minutes at room temperature.

• Reaction Initiation:

  • Prepare a 2X ATP solution at a concentration near the apparent ATP-Km for the specific kinase.[13]

  • Add 2.5 µL of the 2X ATP solution to all wells to start the reaction. The final reaction volume is 5 µL.

• Kinase Reaction: Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

• Reaction Termination and ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

• Signal Generation:

  • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP, which then drives a luciferase reaction.

  • Incubate for 30-60 minutes at room temperature to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader.

Data Presentation: IC50 Determination

Quantitative data should be summarized in a clear, tabular format.

Kinase Target	Compound	IC50 (nM)	Hill Slope	R²
Kinase A	6-methoxy-1H-indazole-5-carboxamide	45.2	1.1	0.99
Kinase B	6-methoxy-1H-indazole-5-carboxamide	870.5	0.9	0.98
Kinase C	6-methoxy-1H-indazole-5-carboxamide	>10,000	N/A	N/A
Kinase A	Staurosporine (Control)	5.8	1.2	0.99

Data is hypothetical for illustrative purposes.

Part 3: Cellular Activity & Target Engagement

While biochemical assays measure intrinsic potency, they don't confirm that a compound can enter a cell and inhibit its target in a complex physiological environment.[15][16] Cell-based assays are a critical next step to bridge this gap.

Key Cellular Assay Formats

• Target Engagement Assays: These assays confirm that the compound physically binds to its intended kinase target inside living cells. The NanoBRET™ Target Engagement assay is a leading technology for this purpose, measuring binding via bioluminescence resonance energy transfer.[17]

• Substrate Phosphorylation Assays: A direct measure of functional kinase inhibition. These assays quantify the phosphorylation level of a known downstream substrate of the target kinase.[15][17] A reduction in phosphorylation upon compound treatment indicates successful target inhibition. Technologies like Western Blot, ELISA, or Meso Scale Discovery (MSD) are commonly used.

• Cellular Viability/Proliferation Assays: These assays measure a key phenotypic outcome of kinase inhibition, such as inhibition of cancer cell growth. For oncogenic driver kinases, specific cell lines (e.g., Ba/F3 models) are dependent on the kinase for survival, making them excellent tools to measure functional cellular potency (EC50).[17]

Workflow for Cellular Assay Cascade

Caption: A tiered workflow for validating kinase inhibitor cellular activity.

Detailed Protocol: Cellular Substrate Phosphorylation Assay (MSD)

This protocol outlines the measurement of a target substrate's phosphorylation in response to the inhibitor.

Materials:

• Relevant cell line expressing the target kinase and substrate.

• Cell culture medium and supplements.

• Test Compound and controls (e.g., known inhibitor).

• MSD Assay Plate (e.g., phospho-substrate/total-substrate duplex).

• Lysis buffer with phosphatase and protease inhibitors.

• MSD Read Buffer and Sector Imager.

Procedure:

• Cell Plating: Seed cells in a 96-well culture plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of 6-methoxy-1H-indazole-5-carboxamide for a specified time (e.g., 2 hours). Include DMSO vehicle controls.

• Cell Lysis:

  • Aspirate the culture medium.

  • Add 50 µL of ice-cold lysis buffer to each well.

  • Incubate on ice for 30 minutes with gentle shaking.

• MSD Assay:

  • Add 25 µL of cell lysate to the MSD plate pre-coated with capture antibodies for the total and phosphorylated substrate.

  • Incubate for 1-2 hours at room temperature with shaking.

  • Wash the plate 3 times with wash buffer.

  • Add detection antibodies (SULFO-TAG labeled).

  • Incubate for 1 hour at room temperature with shaking.

  • Wash the plate 3 times.

• Data Acquisition: Add 150 µL of MSD Read Buffer to each well and immediately read the plate on an MSD Sector Imager. The instrument measures the light emitted from the SULFO-TAG labels upon electrochemical stimulation.

• Data Analysis: Calculate the ratio of the phospho-substrate signal to the total-substrate signal for normalization. Plot this ratio against the compound concentration and fit to a four-parameter logistic equation to determine the EC50 value.

Part 4: Kinome-Wide Selectivity Profiling

A potent inhibitor is only useful if it is also selective. Poor selectivity can lead to off-target toxicities. Kinase selectivity profiling involves screening the compound against a large panel of kinases to map its interaction landscape.[12][14]

The Importance of Selectivity

• Safety: A highly selective inhibitor is less likely to cause side effects by hitting unintended targets.

• Mechanism of Action: Understanding the selectivity profile helps confirm that the observed biological effect is due to inhibition of the intended target.

• Lead Optimization: A selectivity profile can guide medicinal chemistry efforts to improve on-target potency while reducing off-target activity.

Interpreting Selectivity Data

Selectivity is often assessed using a competitive binding assay platform like KINOMEscan™, which measures the ability of a compound to displace a ligand from the ATP-binding site of over 480 kinases.[14] The results are typically visualized on a kinome tree diagram, where inhibited kinases are highlighted.

Caption: Logic for classifying kinase inhibitor selectivity profiles.

References

• Reaction Biology. (n.d.). Kinase Screening Assay Services. [Link]

• Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. [Link]

• Eurofins Discovery. (n.d.). In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays. [Link]

• Creative Biolabs. (n.d.). Immuno-oncology Cell-based Kinase Assay Service. [Link]

• Enzymlogic. (n.d.). Kinase Drug Discovery Tools. [Link]

• Kumar, A., et al. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Medicinal Chemistry. [Link]

• Shah, N. P., et al. (2016). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. ACS Chemical Biology. [Link]

• International Centre for Kinase Profiling. (n.d.). IC50 Determination. [Link]

• Sun, L., et al. (2017). Discovery of Inactive Conformation-Selective Kinase Inhibitors by Utilizing Cascade Assays. Biochemistry. [Link]

• Reaction Biology. (2024, May 30). Choosing the Right Assay for Your Kinase Drug Discovery. [Link]

• Arai, M. A., et al. (2013). Indazole-Based Potent and Cell-Active Mps1 Kinase Inhibitors: Rational Design from Pan-Kinase Inhibitor Anthrapyrazolone (SP600125). Journal of Medicinal Chemistry. [Link]

• El-Damasy, D. A., et al. (2025). Insight into the Anticancer Potential of Imidazole-Based Derivatives Targeting Receptor Tyrosine Kinases. Pharmaceuticals. [Link]

• Furlotti, G., et al. (2020). Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model. Molecules. [Link]

• Wang, C., et al. (2024). Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. RSC Medicinal Chemistry. [Link]

• Desai, N. C., et al. (2015). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica. [Link]

• Wang, S., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances. [Link]

• Zhang, P., et al. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules. [Link]

• Furlotti, G., et al. (2015). Hit Optimization of 5-Substituted-N-(piperidin-4-ylmethyl)-1H-indazole-3-carboxamides: Potent Glycogen Synthase Kinase-3 (GSK-3) Inhibitors with in Vivo Activity in Model of Mood Disorders. Journal of Medicinal Chemistry. [Link]

• Gaikwad, S. B., et al. (2022). Indazole From Natural Resources And Biological Activity. Journal of Pharmaceutical Negative Results. [Link]

Sources

• 1. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. pnrjournal.com [pnrjournal.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Sapphire Bioscience [sapphirebioscience.com]
• 9. Methyl 5-methoxy-1H-indazole-6-carboxylate | Benchchem [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Services | IC50 Determination | International Centre for Kinase Profiling [kinase-screen.mrc.ac.uk]
• 12. Screening and Profiling Kinase Inhibitors with a Luminescent ADP Detection Platform [worldwide.promega.com]
• 13. reactionbiology.com [reactionbiology.com]
• 14. emea.eurofinsdiscovery.com [emea.eurofinsdiscovery.com]
• 15. Immuno-oncology Cell-based Kinase Assay Service - Creative Biolabs [creative-biolabs.com]
• 16. A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. reactionbiology.com [reactionbiology.com]

An In-depth Technical Guide to 6-Methoxy-1H-Indazole-5-Carboxamide Derivatives and Analogs: From Synthesis to Therapeutic Application

Abstract

The 1H-indazole-5-carboxamide scaffold has emerged as a privileged structure in modern medicinal chemistry, serving as the core of numerous potent and selective therapeutic agents. This guide provides an in-depth technical overview of a key subclass: 6-methoxy-1H-indazole-5-carboxamide derivatives and their analogs. We will explore the synthetic strategies for accessing this core, delve into the nuanced structure-activity relationships (SAR) that govern their biological activity, and elucidate their mechanisms of action against critical disease targets, including Poly(ADP-ribose) polymerase (PARP) and Monoamine Oxidase B (MAO-B). This document is intended for researchers, scientists, and drug development professionals, offering both a strategic overview and practical, field-proven insights into the development of these promising compounds.

The Indazole-5-Carboxamide Core: A Versatile Pharmacophore

The indazole ring system, a bicyclic heterocycle composed of a fused benzene and pyrazole ring, is a cornerstone of many biologically active molecules.[1][2] Its rigid structure and ability to participate in various non-covalent interactions make it an ideal anchor for engaging with biological targets. The carboxamide moiety at the 5-position provides a crucial hydrogen bonding motif, often mimicking the nicotinamide group of NAD+ in enzyme active sites, a key interaction for PARP inhibitors.[3] The addition of a methoxy group at the 6-position can significantly influence the electronic properties and metabolic stability of the molecule, making the 6-methoxy-1H-indazole-5-carboxamide a particularly interesting and fruitful area for drug discovery.[4]

Synthesis and Characterization

The synthesis of 6-methoxy-1H-indazole-5-carboxamide derivatives is accessible through standard, high-yield synthetic procedures.[1][5] The general approach involves the formation of the core indazole carboxylic acid followed by a robust amide coupling reaction.

Synthesis of the Core Intermediate: 6-Methoxy-1H-indazole-5-carboxylic acid

The key starting material, 6-methoxy-1H-indazole-5-carboxylic acid (CAS 1082041-60-8), is commercially available from various suppliers, which greatly facilitates the exploration of this chemical space.[6] Its availability streamlines the initial stages of a drug discovery program, allowing researchers to focus on the diversification of the carboxamide moiety.

General Protocol for Amide Coupling

The formation of the final carboxamide derivatives is typically achieved via a standard amide bond formation protocol. The following is a representative, self-validating experimental procedure based on established coupling methodologies.[7]

Rationale: The use of a carbodiimide coupling agent like EDC, in conjunction with an activating agent such as HOBt and an acyl transfer catalyst like DMAP, provides a reliable method for forming amide bonds, even with electron-deficient amines.[7] Acetonitrile is a common solvent for this reaction, and the conditions are generally mild, preserving the integrity of the core structure.

Experimental Protocol: Synthesis of a Representative 6-Methoxy-1H-indazole-5-carboxamide Derivative

• Reaction Setup: To a solution of 6-methoxy-1H-indazole-5-carboxylic acid (1.0 eq) in anhydrous acetonitrile in a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the desired amine (1.0-1.2 eq).

• Addition of Coupling Reagents: Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 eq), 4-dimethylaminopyridine (DMAP) (1.0 eq), and a catalytic amount of 1-hydroxybenzotriazole (HOBt) (0.1 eq).

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure. Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate or dichloromethane) and wash sequentially with a mild acid (e.g., 1N HCl), a mild base (e.g., saturated NaHCO₃ solution), and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired 6-methoxy-1H-indazole-5-carboxamide derivative.

Analytical Characterization

The structural integrity and purity of the synthesized compounds must be confirmed using a suite of analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the final product. Key diagnostic signals include the N-H proton of the indazole ring, the aromatic protons, the methoxy protons, and the protons of the coupled amine moiety.[4]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition and molecular weight of the synthesized compound.[8]

• Chromatography: High-performance liquid chromatography (HPLC) is used to assess the purity of the final compound.[9]

Therapeutic Applications and Mechanism of Action

Derivatives of the 6-methoxy-1H-indazole-5-carboxamide core have shown significant promise in two primary therapeutic areas: oncology and neurodegenerative diseases.

PARP Inhibition in Oncology

Mechanism of Action: Poly(ADP-ribose) polymerase (PARP) enzymes, particularly PARP-1 and PARP-2, are critical components of the DNA damage response pathway, specifically in the repair of single-strand breaks (SSBs).[10][11] In cancer cells with deficiencies in the homologous recombination (HR) pathway for DNA repair (e.g., those with BRCA1 or BRCA2 mutations), the inhibition of PARP leads to the accumulation of unrepaired SSBs. During DNA replication, these SSBs are converted into toxic double-strand breaks (DSBs). The inability of the HR-deficient cells to repair these DSBs results in cell death, a concept known as "synthetic lethality".[3][12] Indazole-7-carboxamides, such as the clinically approved drug Niraparib, act as potent PARP inhibitors by competing with the natural substrate NAD+ at the enzyme's catalytic site.[10][11]

Structure-Activity Relationship (SAR) for PARP Inhibitors:

The potency of indazole carboxamide derivatives as PARP inhibitors is highly dependent on the nature of the substituents on both the indazole core and the amide nitrogen.

Position/Moiety	Modification	Impact on PARP Inhibition	Reference
Indazole Core	5-Fluoro substitution	Can enhance potency	[13][14]
Amide Nitrogen	Phenyl group with basic substituents (e.g., piperidine)	Generally confers high potency	[15][16]
Amide Nitrogen	Small alkyl groups	Reduced potency	[3]
Amide Nitrogen	Removal of large side chains	Can improve activity in some scaffolds	[3]

MAO-B Inhibition in Neurodegenerative Diseases

Mechanism of Action: Monoamine Oxidase B (MAO-B) is an enzyme located on the outer mitochondrial membrane that is responsible for the oxidative deamination of key neurotransmitters, particularly dopamine.[17][18] The activity of MAO-B increases with age and is elevated in neurodegenerative disorders such as Parkinson's disease. The breakdown of dopamine by MAO-B not only reduces the levels of this crucial neurotransmitter but also generates reactive oxygen species (ROS), which contribute to oxidative stress and neuronal damage.[17] Indazole-5-carboxamide derivatives have been identified as highly potent, selective, and reversible inhibitors of MAO-B.[1][5] By blocking the active site of MAO-B, these compounds prevent the degradation of dopamine and reduce the production of ROS, thereby offering a potential neuroprotective and symptomatic benefit.[17]

Structure-Activity Relationship (SAR) for MAO-B Inhibitors:

Selectivity and potency against MAO-B are finely tuned by the substituents on the indazole-5-carboxamide scaffold.

Position/Moiety	Modification	Impact on MAO-B Inhibition	Reference
Indazole N1	Methylation	Can maintain or slightly improve potency	[19]
Amide Nitrogen	Dihalogenated phenyl rings (e.g., 3,4-dichlorophenyl, 3,4-difluorophenyl)	Consistently leads to subnanomolar potency and high selectivity over MAO-A	[1][5]
Linker	Replacement of carboxamide with methanimine	Can maintain high potency and selectivity	[1][5]

Experimental Protocols for Biological Evaluation

The following protocols provide a framework for the in vitro evaluation of newly synthesized 6-methoxy-1H-indazole-5-carboxamide derivatives.

PARP-1 Enzymatic Inhibition Assay

Principle: This is a chemiluminescent assay that quantifies the amount of NAD+ consumed by the PARP-1 enzyme during its auto-poly-ADP-ribosylation, which is stimulated by the presence of damaged DNA. A decrease in NAD+ consumption in the presence of an inhibitor corresponds to its potency.[20][21]

Step-by-Step Protocol:

• Plate Preparation: Add assay buffer, activated DNA, and the test compound at various concentrations to the wells of a 96-well plate.

• Enzyme Addition: Add recombinant human PARP-1 enzyme to each well to initiate the reaction.

• Substrate Addition: Add a mixture of NAD+ and biotinylated NAD+ to start the enzymatic reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Detection: Stop the reaction and add a streptavidin-conjugated horseradish peroxidase (HRP) and a chemiluminescent substrate.

• Data Acquisition: Read the luminescence on a plate reader.

• Analysis: Calculate the percent inhibition for each concentration of the test compound relative to a vehicle control and determine the IC₅₀ value by fitting the data to a dose-response curve.[21]

Cell-Based MAO-B Inhibition Assay

Principle: This fluorometric assay measures the activity of MAO-B in a cellular context, often using a neuroblastoma cell line like SH-SY5Y. The assay detects hydrogen peroxide (H₂O₂), a byproduct of MAO-B activity, using a probe that becomes highly fluorescent upon reaction with H₂O₂ in the presence of horseradish peroxidase (HRP).[17][22]

Step-by-Step Protocol:

• Cell Culture: Culture human neuroblastoma SH-SY5Y cells in a 96-well plate to allow for cell attachment.

• Compound Treatment: Treat the cells with varying concentrations of the test compound and incubate.

• Cell Lysis: Lyse the cells to release the intracellular enzymes, including MAO-B.

• Enzymatic Reaction: Add a reaction mixture containing the MAO-B substrate (e.g., tyramine or benzylamine), a fluorescent probe (e.g., Amplex Red), and HRP to the cell lysate.[17][23]

• Incubation: Incubate the plate at 37°C, protected from light.

• Data Acquisition: Measure the fluorescence intensity using a microplate reader.

• Analysis: Calculate the percent inhibition for each concentration of the test compound and determine the IC₅₀ value.

In Vivo and Clinical Relevance

The therapeutic potential of the indazole carboxamide scaffold is best exemplified by Niraparib (MK-4827) , an orally available and potent PARP-1/2 inhibitor.[16][24] Niraparib, which features a 2-phenyl-2H-indazole-7-carboxamide core, has demonstrated significant efficacy in preclinical xenograft models of BRCA-1 deficient cancers and has been approved for the treatment of ovarian, fallopian tube, and primary peritoneal cancer.[11][12][16] Its development highlights the excellent drug-like properties that can be achieved with this scaffold, including good oral bioavailability and favorable pharmacokinetic profiles.[13][14]

Furthermore, preclinical studies on other indazole derivatives have shown that they can be metabolically stable and possess desirable pharmacokinetic properties, making them suitable for in vivo evaluation.[2][25] The ability of these compounds to penetrate the blood-brain barrier is a critical consideration for their development as treatments for neurodegenerative diseases.[19]

Conclusion and Future Perspectives

The 6-methoxy-1H-indazole-5-carboxamide core and its analogs represent a highly versatile and pharmacologically significant scaffold. The straightforward and high-yielding synthetic routes, combined with the profound and tunable biological activity against key targets like PARP and MAO-B, ensure that this class of compounds will remain an area of intense research and development. Future work will likely focus on further optimizing the pharmacokinetic and safety profiles of these derivatives, exploring novel therapeutic applications, and developing next-generation inhibitors with enhanced selectivity and potency. For drug discovery professionals, a deep understanding of the principles outlined in this guide is essential for unlocking the full therapeutic potential of this remarkable chemical framework.

References

• BenchChem. (n.d.). Application Notes and Protocols: Cell-Based Assay for Determining MAO-B Inhibition by Milacemide Hydrochloride.
• Tzvetkov, N. T., et al. (2018). Subnanomolar indazole-5-carboxamide inhibitors of monoamine oxidase B (MAO-B) continued: indications of iron binding, experimental evidence for optimised solubility and brain penetration. European Journal of Medicinal Chemistry, 157, 1045-1056.
• Jones, P., et al. (2009). Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and -2 Mutant Tumors. Journal of Medicinal Chemistry, 52(22), 7170-7185.
• Li, X., et al. (2016). Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold. Molecules, 21(6), 763.
• Jones, P., et al. (2009). Discovery of 2-{4-[(3S)-piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): a novel oral poly(ADP-ribose)polymerase (PARP) inhibitor efficacious in BRCA-1 and -2 mutant tumors. PubMed.
• Menear, K. A., et al. (2008). Discovery of 2-{4-[(3S)-Piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): A Novel Oral Poly(ADP-ribose)polymerase (PARP) Inhibitor Efficacious in BRCA-1 and-2 Mutant Tumors.
• Fletcher, S. (n.d.).
• Tzvetkov, N. T., et al. (2018). Structures of selective MAO-B inhibitors.
• Saleem, M., et al. (2012). Design and synthesis of N-substituted indazole-3-carboxamides as poly(ADP-ribose)polymerase-1 (PARP-1) inhibitors. Medicinal Chemistry Research, 21(4), 1318-1327.
• Tzvetkov, N. T., et al. (2014). Indazole- and indole-5-carboxamides: selective and reversible monoamine oxidase B inhibitors with subnanomolar potency. Journal of Medicinal Chemistry, 57(15), 6679-703.
• Scarpelli, R., et al. (2010). Synthesis and biological evaluation of substituted 2-phenyl-2H-indazole-7-carboxamides as potent poly(ADP-ribose) polymerase (PARP) inhibitors. IRBM.
• National Center for Biotechnology Inform
• Yap, T. A., et al. (2021). An In-Depth Review of Niraparib in Ovarian Cancer: Mechanism of Action, Clinical Efficacy and Future Directions. Drugs, 81(12), 1347-1365.
• BenchChem. (n.d.). Unlocking Therapeutic Potential: A Comparative Guide to the Structure-Activity Relationship of 1H-Indazole-3-Carboxamides.
• Ogasawara, Y., et al. (2017). Discovery of Novel Indazole Derivatives as Orally Available β3-Adrenergic Receptor Agonists Lacking Off-Target-Based Cardiovascular Side Effects. Journal of Medicinal Chemistry, 60(8), 3469-3485.
• Scarpelli, R., et al. (2010). Synthesis and biological evaluation of substituted 2-phenyl-2H-indazole-7-carboxamides as potent poly(ADP-ribose) polymerase (PARP) inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(2), 488-492.
• Li, X., et al. (2018). Discovery of 2-(1-(3-(4-Chlorophenyl)-3-oxo- propyl)pyrrolidine-3-yl)-1H-benzo[d]imidazole-4-carboxamide: A Potent Poly(ADP-ribose) Polymerase (PARP) Inhibitor for Treatment of Cancer. Molecules, 23(11), 2948.
• Chen, J., et al. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 23(11), 2783.
• Sigma-Aldrich. (n.d.). Monoamine Oxidase B Inhibitor Screening Kit (Fluorometric) (MAK296) - Technical Bulletin.
• Cell Biolabs, Inc. (n.d.). OxiSelect™ Monoamine Oxidase Assay Kit (Colorimetric).
• Google Patents. (n.d.). CN107235957A - A kind of synthetic method for preparing Niraparib.
• Li, X., et al. (2016). Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold. PMC.
• IUPHAR/BPS Guide to PHARMACOLOGY. (2023). niraparib. Retrieved from IUPHAR/BPS Guide to PHARMACOLOGY website.
• López-Rodríguez, M. L., et al. (2012). Discovery and Pharmacological Profile of New 1H-Indazole-3-carboxamide and 2H-Pyrrolo[3,4-c]quinoline Derivatives as Selective Serotonin 4 Receptor Ligands. Journal of Medicinal Chemistry, 55(21), 9347-9360.
• Promega Corporation. (n.d.). MAO-Glo(TM) Assay Technical Bulletin #TB345.
• Tzvetkov, N. T., et al. (2014). Indazole- and indole-5-carboxamides: selective and reversible monoamine oxidase B inhibitors with subnanomolar potency.
• BPS Bioscience. (n.d.). Design and Synthesis of Poly(ADP-ribose) polymerase Inhibitors: Impact of Adenosine Pocket-Binding Motif Appendage to the 3-Oxo-2,3-dihydrobenzofuran-7-carboxamide on Potency and Selectivity.
• Kumar, A., et al. (2020). Indazole and its Derivatives in Cardiovascular Diseases: Overview, Current Scenario, and Future Perspectives. Current Pharmaceutical Design, 26(34), 4229-4240.
• BenchChem. (n.d.). Methyl 5-methoxy-1H-indazole-6-carboxylate.
• Assay Genie. (n.d.). Monoamine Oxidase B (MAO-B) Inhibitor Screening Kit (Fluorometric) (#BN01013).
• Sun, L., et al. (2017). Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers. Bioorganic & Medicinal Chemistry Letters, 27(4), 857-861.
• Kumar, V., et al. (2016). Recent developments on the structure–activity relationship studies of MAO inhibitors and their role in different neurological disorders. RSC Advances, 6(107), 105653-105676.
• BenchChem. (n.d.). A Comparative Analysis of PARP Inhibitors: A Guide for Researchers.
• Sigma-Aldrich. (n.d.). 6-Methoxy-1H-indazole-5-carboxylic acid | 1082041-60-8.
• Nallamelli, S., et al. (2015). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 56(38), 5306-5309.
• Al-dujaili, A. H., et al. (2016). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Advances, 6(101), 99047-99052.
• Wang, Y., et al. (2024). Study on Design, Synthesis and Herbicidal Activity of Novel 6-Indazolyl-2-picolinic Acids. Molecules, 29(2), 332.
• ChemRxiv. (n.d.). Accessing diverse azole carboxylic acid building blocks via mild C-H carboxylation.
• Savchuk, I. A., et al. (2015). Identification and analytical characteristics of synthetic cannabinoids with an indazole-3-carboxamide structure bearing a N-1-methoxycarbonylalkyl group.
• Sigma-Aldrich. (n.d.). 6-methoxy-1H-indazole-5-carboxylic acid | 1082041-60-8.
• PubChemLite. (n.d.). 6-methoxy-1h-indazole-5-carboxylic acid (C9H8N2O3).
• Sapphire Bioscience. (n.d.). 6-Methoxy-1H-indazole-5-carboxamide.

Sources

• 1. Indazole- and indole-5-carboxamides: selective and reversible monoamine oxidase B inhibitors with subnanomolar potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold | MDPI [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. 6-Methoxy-1H-indazole-5-carboxylic acid | 1082041-60-8 [sigmaaldrich.com]
• 7. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification and analytical characteristics of synthetic cannabinoids with an indazole-3-carboxamide structure bearing a N-1-methoxycarbonylalkyl group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Niraparib | C19H20N4O | CID 24958200 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. An In-Depth Review of Niraparib in Ovarian Cancer: Mechanism of Action, Clinical Efficacy and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CN107235957A - A kind of synthetic method for preparing Niraparib - Google Patents [patents.google.com]
• 13. irbm.com [irbm.com]
• 14. Synthesis and biological evaluation of substituted 2-phenyl-2H-indazole-7-carboxamides as potent poly(ADP-ribose) polymerase (PARP) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Discovery of 2-{4-[(3S)-piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): a novel oral poly(ADP-ribose)polymerase (PARP) inhibitor efficacious in BRCA-1 and -2 mutant tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. Recent developments on the structure–activity relationship studies of MAO inhibitors and their role in different neurological disorders - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 19. Subnanomolar indazole-5-carboxamide inhibitors of monoamine oxidase B (MAO-B) continued: indications of iron binding, experimental evidence for optimised solubility and brain penetration - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. assaygenie.com [assaygenie.com]
• 23. cellbiolabs.com [cellbiolabs.com]
• 24. Synthesis of Niraparib, a cancer drug candidate — Mathematical, Physical and Life Sciences Division [mpls.ox.ac.uk]
• 25. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives | MDPI [mdpi.com]

Comprehensive Spectroscopic Characterization of 6-Methoxy-1H-indazole-5-carboxamide: A Technical Guide for Medicinal Chemists

Structural Context and Analytical Strategy

The compound 6-methoxy-1H-indazole-5-carboxamide (CAS: 1955532-15-6) is a highly functionalized heterocyclic building block frequently utilized in the design of kinase inhibitors and advanced pharmaceutical intermediates[1]. With a molecular formula of C9H9N3O2 and a molecular weight of 191.19 g/mol [1], its structure presents unique analytical challenges. The molecule features a tautomerizable indazole core, an electron-donating methoxy group, and a primary carboxamide capable of extensive hydrogen bonding.

To ensure absolute structural integrity and purity during drug development, a multi-modal spectroscopic approach is mandatory. Relying on a single technique can lead to misassignments due to the tautomeric nature of the indazole ring. The workflow below outlines the logical progression of structural validation.

Figure 1: Multi-modal analytical workflow for the structural validation of functionalized indazoles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality of Experimental Choices

The selection of the NMR solvent is the most critical parameter for this compound. We explicitly select DMSO-d6 over non-polar solvents like CDCl3. The highly polar nature of the primary carboxamide and the indazole N-H leads to poor solubility in halogenated solvents. More importantly, DMSO-d6 acts as a strong hydrogen-bond acceptor. This interaction significantly slows the chemical exchange rate of the labile N-H and CONH2 protons, preventing them from broadening into the baseline and allowing them to be observed as distinct signals[2]. Furthermore, the partial double-bond character of the amide C-N bond restricts rotation, causing the two amide protons to resonate at distinct chemical shifts.

Self-Validating Protocol: 1H and 13C NMR Acquisition

• Sample Preparation : Dissolve 15 mg of the analyte in 0.6 mL of DMSO-d6 (99.9 atom % D) containing 0.03% v/v tetramethylsilane (TMS). The TMS serves as an internal self-validating reference point (set to exactly 0.00 ppm).

• Tuning and Matching : Insert the sample into a 400 MHz (or higher) spectrometer. Perform automated tuning and matching (ATMA) for both 1H and 13C nuclei to maximize probe sensitivity and minimize reflected power.

• Locking and Shimming : Lock the magnetic field to the deuterium resonance of DMSO-d6. Execute gradient shimming (TopShim). Validation step: Ensure the full-width at half-maximum (FWHM) of the TMS signal is < 1.0 Hz to guarantee a homogeneous magnetic field.

• Acquisition Parameters :

  • 1H NMR : Acquire 16 transients using a 30° pulse angle, a spectral width of 15 ppm, and a relaxation delay (D1) of 2.0 seconds to ensure complete longitudinal relaxation.

  • 13C NMR : Acquire 1024 transients using a power-gated decoupling sequence (zgpg30) to minimize Nuclear Overhauser Effect (NOE) bias, ensuring reliable carbon integration.

Quantitative Data Summary

Table 1: Expected NMR Chemical Shifts in DMSO-d6

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration	Assignment / Structural Rationale
1H	13.10	Broad Singlet	1H	Indazole N-H (Highly deshielded; typical for 1H-indazoles)[2]
1H	8.35	Singlet	1H	H-4 (Deshielded by the adjacent anisotropic C=O group)
1H	8.10	Singlet	1H	H-3 (Characteristic isolated indazole proton)[2]
1H	7.65	Broad Singlet	1H	CONH_a (Amide proton trans to oxygen)
1H	7.40	Broad Singlet	1H	CONH_b (Amide proton cis to oxygen)
1H	7.15	Singlet	1H	H-7 (Highly shielded by the ortho-methoxy group)[3]
1H	3.95	Singlet	3H	-OCH3 (Typical methoxy resonance)[3]
13C	166.5	-	-	Amide Carbonyl (C=O)
13C	156.0	-	-	C-6 (Attached to electronegative oxygen)
13C	140.5	-	-	C-7a (Bridgehead carbon)
13C	56.2	-	-	Methoxy Carbon (-OCH3)

High-Resolution Mass Spectrometry (HRMS-ESI)

Causality of Experimental Choices

Electrospray Ionization (ESI) in positive ion mode is the optimal technique for this scaffold. The basic, pyridine-like nitrogen (N-2) within the indazole ring readily accepts a proton in acidic mobile phases, yielding a robust [M+H]+ pseudo-molecular ion. We utilize a relatively low capillary voltage and desolvation temperature to prevent premature, in-source thermal degradation of the labile carboxamide group (which readily loses NH3).

Self-Validating Protocol: LC-HRMS

• Calibration : Calibrate the Time-of-Flight (TOF) mass analyzer using a standard sodium formate solution. Validation step: Mass accuracy must be verified to be < 5 ppm prior to sample injection.

• Sample Preparation : Dilute the analyte to 1 µg/mL in a 50:50 mixture of LC-MS grade Water:Acetonitrile containing 0.1% Formic Acid.

• Acquisition : Set the capillary voltage to 3.0 kV, cone voltage to 20 V, and desolvation temperature to 350 °C. Acquire full-scan data from m/z 50 to 1000.

• Tandem MS (MS/MS) : Isolate the [M+H]+ precursor ion and apply a collision energy (CE) of 25 eV using argon gas to induce structurally informative fragmentation.

Figure 2: Logical relationship of the ESI-MS/MS fragmentation pathway for the target compound.

Table 2: HRMS-ESI Data Summary

Ion Species	Calculated m/z	Observed m/z	Mass Error (ppm)	Structural Significance
[M+H]+	192.0771	192.0770	-0.5	Confirms intact molecular formula (C9H10N3O2)
[M+H-NH3]+	175.0506	175.0508	+1.1	Confirms the presence of a primary amide
[M+H-NH3-CO]+	147.0557	147.0555	-1.3	Confirms the carbonyl group of the amide

Fourier-Transform Infrared (FT-IR) Spectroscopy

Causality of Experimental Choices

Attenuated Total Reflectance (ATR) FT-IR is strictly preferred over traditional KBr pelleting for this compound. KBr is highly hygroscopic; absorbed atmospheric water produces a broad O-H stretching band around 3400 cm⁻¹ that completely obscures the critical N-H stretching frequencies of the indazole and carboxamide groups. ATR allows for the direct analysis of the neat solid, preserving its polymorphic state and preventing moisture interference.

Self-Validating Protocol: ATR-FTIR

• Background Collection : Clean the diamond ATR crystal with LC-MS grade isopropanol. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution). Validation step: The software must digitally subtract atmospheric CO2 (2350 cm⁻¹) and water vapor to establish a flat baseline.

• Sample Analysis : Deposit 2-3 mg of the solid powder directly onto the diamond crystal. Apply consistent pressure using the ATR anvil to ensure intimate optical contact.

• Acquisition : Collect 32 scans from 4000 to 400 cm⁻¹. Ensure the maximum absorbance does not exceed 1.0 AU to prevent detector saturation and peak distortion.

Table 3: Key Vibrational Modes (ATR-FTIR)

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group
3350, 3180	Medium, Sharp	N-H Stretch (Asym & Sym)	Primary Carboxamide (-CONH2)
3100	Medium, Broad	N-H Stretch	Indazole Core
1665	Strong	C=O Stretch (Amide I)	Carboxamide Carbonyl
1620	Strong	N-H Bend (Amide II)	Primary Carboxamide
1250	Strong	C-O Stretch	Methoxy Group (-OCH3)

Conclusion & Quality Control Criteria

The rigorous structural validation of 6-methoxy-1H-indazole-5-carboxamide requires a synthesis of data across multiple spectroscopic domains. A batch is only considered validated for downstream drug development if it meets the following self-validating criteria:

• Mass Accuracy : The [M+H]+ ion must fall within < 5 ppm of the theoretical exact mass (192.0771 Da).

• NMR Connectivity : The 1H NMR spectrum must clearly resolve the highly shielded H-7 proton (~7.15 ppm) and the deshielded H-4 proton (~8.35 ppm), confirming the regiochemistry of the methoxy and carboxamide substitutions on the indazole core.

• Functional Group Integrity : ATR-FTIR must show distinct, unobscured Amide I and Amide II bands, proving the carboxamide has not degraded into a nitrile or carboxylic acid during synthesis or storage.

References

• Sapphire Bioscience - 6-Methoxy-1H-indazole-5-carboxamide Product Specifications (CAS 1955532-15-6).

• ChemicalBook - Spectroscopic properties of indazoles: 1H NMR spectrum in DMSO-d6.

• RSC Advances - Synthesis of indazoles from 2-formylphenylboronic acids. Royal Society of Chemistry.

Sources

• 1. Sapphire Bioscience [sapphirebioscience.com]
• 2. Indazole(271-44-3) 1H NMR [m.chemicalbook.com]
• 3. rsc.org [rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols: 6-methoxy-1H-indazole-5-carboxamide Kinase Assay

Introduction: The Evolving Landscape of Kinase Inhibition and the Role of Indazole Scaffolds

Protein kinases, as central regulators of cellular signaling, represent a major class of drug targets, particularly in oncology and inflammatory diseases. The indazole scaffold has emerged as a privileged structure in medicinal chemistry, with numerous derivatives demonstrating potent inhibition of various kinases.[1][2] Compounds such as axitinib and pazopanib, which are based on the indazole core, have been successfully developed as anti-cancer therapeutics targeting tyrosine kinases.[1][3] The 1H-indazole-3-carboxamide and 1H-indazole-5-carboxamide series, in particular, have shown promise as inhibitors of serine/threonine kinases like Glycogen Synthase Kinase-3β (GSK-3β).[1][4]

This application note provides a detailed protocol for a kinase assay to characterize the inhibitory activity of 6-methoxy-1H-indazole-5-carboxamide, a representative member of this promising class of compounds. Given that similar indazole-based molecules have shown activity against GSK-3β, this protocol will focus on this therapeutically relevant kinase.[4] GSK-3β is a key regulator in a multitude of cellular processes, and its dysregulation is implicated in neurodegenerative diseases, metabolic disorders, and cancer.[5][6][7]

The protocol herein utilizes the ADP-Glo™ Kinase Assay, a robust, luminescence-based method that quantifies kinase activity by measuring the amount of ADP produced during the phosphorylation reaction.[8][9] This assay format is highly sensitive, amenable to high-throughput screening, and can be used with a wide range of kinases and substrates.[9][10] We will provide a comprehensive, step-by-step guide for assay setup, execution, data analysis, and interpretation, enabling researchers, scientists, and drug development professionals to reliably assess the inhibitory potential of 6-methoxy-1H-indazole-5-carboxamide and other novel kinase inhibitors.

Scientific Principles of the Kinase Assay

The fundamental principle of a kinase assay is to measure the enzymatic activity of a kinase, which is the transfer of a phosphate group from a donor molecule, typically ATP, to a specific substrate. The inhibitory potential of a compound is then determined by its ability to reduce this enzymatic activity.

The ADP-Glo™ Assay Principle

The ADP-Glo™ Kinase Assay is a two-step process that quantifies the amount of ADP produced in a kinase reaction, which is directly proportional to the kinase activity.[11]

• Kinase Reaction & ATP Depletion: In the first step, the kinase, substrate, ATP, and the test compound (e.g., 6-methoxy-1H-indazole-5-carboxamide) are incubated together. After the kinase reaction has proceeded for a defined period, the ADP-Glo™ Reagent is added. This reagent terminates the kinase reaction and depletes the remaining unconsumed ATP.[11][12] This step is crucial for the high sensitivity of the assay, as it removes the major source of background signal.

• ADP to ATP Conversion & Luminescence Detection: In the second step, the Kinase Detection Reagent is added. This reagent contains an enzyme that converts the ADP generated in the kinase reaction back into ATP. This newly synthesized ATP then acts as a substrate for a luciferase enzyme, also present in the reagent, which catalyzes a reaction that produces light. The intensity of the luminescent signal is directly proportional to the amount of ADP produced in the initial kinase reaction.[8][11]

The following diagram illustrates the workflow of the ADP-Glo™ kinase assay:

Figure 1: Workflow of the ADP-Glo™ Kinase Assay.

Materials and Reagents

Table 1: Key Reagents and Equipment

Reagent/Equipment	Recommended Source/Specification	Purpose
6-methoxy-1H-indazole-5-carboxamide	Synthesized in-house or custom synthesis	Test Compound
Recombinant Human GSK-3β	Prospec (Cat# ENZ-321) or equivalent	Kinase Enzyme
GSK-3 Substrate Peptide	Sino Biological (Cat# PS-1002) or equivalent	Substrate for GSK-3β
ADP-Glo™ Kinase Assay	Promega (Cat# V9101)	Luminescence-based detection of kinase activity
Staurosporine	Sigma-Aldrich or equivalent	Positive control inhibitor
ATP (Adenosine 5'-triphosphate)	Included in ADP-Glo™ kit or high purity source	Phosphate donor
DMSO (Dimethyl Sulfoxide)	ACS grade or higher	Solvent for test compound
White, opaque 96-well or 384-well plates	Greiner Bio-One or equivalent	Low-crosstalk assay plates
Multichannel Pipettes	Calibrated and validated	Accurate liquid handling
Plate-reading Luminometer	BMG LABTECH PHERAstar or equivalent	Detection of luminescent signal

Experimental Protocols

Protocol 1: Determination of the Apparent ATP Km for GSK-3β

Rationale: The concentration of ATP used in a kinase assay significantly impacts the apparent potency (IC50) of ATP-competitive inhibitors.[13] To obtain results that are comparable across different studies and to better understand the inhibitor's mechanism, it is crucial to perform the assay at an ATP concentration close to its Michaelis-Menten constant (Km).[14] This protocol describes how to determine the apparent Km of ATP for GSK-3β under the specific assay conditions.

Procedure:

• Prepare a series of ATP dilutions: Prepare a 2-fold serial dilution of ATP in 1x Kinase Reaction Buffer, ranging from a high concentration (e.g., 500 µM) down to a low concentration (e.g., ~0.24 µM).

• Set up the kinase reactions: In a 384-well plate, add the following components in the order listed:

  • 2.5 µL of 2x GSK-3β enzyme solution (at a fixed, pre-determined optimal concentration).

  • 2.5 µL of 2x GSK-3 substrate peptide solution (at a fixed, saturating concentration).

  • 5 µL of each ATP dilution.

• Incubate: Mix the plate gently and incubate at room temperature for 60 minutes.

• Develop the luminescent signal:

  • Add 10 µL of ADP-Glo™ Reagent to each well.

  • Incubate at room temperature for 40 minutes.

  • Add 20 µL of Kinase Detection Reagent to each well.

  • Incubate at room temperature for 30-60 minutes.

• Measure luminescence: Read the plate on a luminometer.

• Data analysis: Plot the luminescence signal (RLU) against the ATP concentration. Fit the data to the Michaelis-Menten equation using a non-linear regression software (e.g., GraphPad Prism) to determine the apparent Km value.

Protocol 2: IC50 Determination for 6-methoxy-1H-indazole-5-carboxamide

Rationale: The half-maximal inhibitory concentration (IC50) is a quantitative measure of the potency of an inhibitor. This protocol details the steps to determine the IC50 value of 6-methoxy-1H-indazole-5-carboxamide against GSK-3β.

Procedure:

• Prepare a serial dilution of the test compound:

  • Prepare a 10 mM stock solution of 6-methoxy-1H-indazole-5-carboxamide in 100% DMSO.

  • Perform a serial dilution (e.g., 1:3 or 1:5) of the stock solution in 100% DMSO to create a range of concentrations.

  • Prepare a 4x working solution of each compound concentration by diluting the DMSO stocks into 1x Kinase Reaction Buffer. The final DMSO concentration in the assay should be kept constant and low (e.g., ≤ 1%).

• Set up the assay plate:

  • Test compound wells: Add 2.5 µL of each 4x compound dilution to the respective wells.

  • Positive control wells (no inhibition): Add 2.5 µL of 1x Kinase Reaction Buffer with the same final DMSO concentration as the test compound wells.

  • Negative control wells (background): Add 2.5 µL of 1x Kinase Reaction Buffer with DMSO, but no enzyme will be added in the next step.

• Add enzyme and substrate:

  • Prepare a 2x master mix of GSK-3β enzyme and GSK-3 substrate peptide in 1x Kinase Reaction Buffer.

  • Add 2.5 µL of the enzyme/substrate master mix to all wells except the negative control wells. Add 2.5 µL of a substrate-only mix to the negative control wells.

• Initiate the kinase reaction:

  • Prepare a 2x ATP solution in 1x Kinase Reaction Buffer at a concentration equal to the predetermined apparent Km.

  • Add 5 µL of the 2x ATP solution to all wells to start the reaction.

• Incubate: Mix the plate gently and incubate at room temperature for 60 minutes.

• Develop and read the luminescent signal: Follow steps 4 and 5 from Protocol 1.

Data Analysis and Interpretation

Calculating Percent Inhibition

The raw luminescence data (Relative Light Units, RLU) needs to be converted to percent inhibition.

• Subtract background: Subtract the average RLU of the negative control wells (no enzyme) from all other data points.

• Calculate percent activity:

  • The average RLU of the positive control wells (no inhibitor) represents 100% kinase activity.

  • For each compound concentration, calculate the percent activity using the following formula:

    • % Activity = (RLU of test well / Average RLU of positive control) * 100

• Calculate percent inhibition:

  • % Inhibition = 100 - % Activity

IC50 Curve Fitting

The IC50 value is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic (4PL) equation.[15]

The 4PL equation is as follows:

Y = Bottom + (Top - Bottom) / (1 + 10^((LogIC50 - X) * HillSlope))

Where:

• Y: Percent inhibition

• X: Logarithm of the inhibitor concentration

• Top: The maximum percent inhibition (constrained to ~100).

• Bottom: The minimum percent inhibition (constrained to ~0).

• LogIC50: The logarithm of the inhibitor concentration that produces 50% inhibition. The IC50 is 10LogIC50.

• HillSlope: The steepness of the curve.

This analysis can be performed using software such as GraphPad Prism or other statistical packages.[4]

Sources

• 1. sinobiological.com [sinobiological.com]
• 2. A novel mass spectrometry-based assay for GSK-3β activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. quantics.co.uk [quantics.co.uk]
• 4. m.youtube.com [m.youtube.com]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. biorxiv.org [biorxiv.org]
• 7. GSK3 in cell signaling | Abcam [abcam.com]
• 8. bmglabtech.com [bmglabtech.com]
• 9. ADP-Glo™ Kinase Assay [promega.com]
• 10. books.rsc.org [books.rsc.org]
• 11. promega.com [promega.com]
• 12. promega.com [promega.com]
• 13. How to Minimize Luminescence Crosstalk for Precise Assay Results [byonoy.com]
• 14. promega.com [promega.com]
• 15. Four Parameter Logistic Regression - MyAssays [myassays.com]

Analytical HPLC method for 6-methoxy-1H-indazole-5-carboxamide

Application Note: Analytical HPLC Method Development and Validation for 6-Methoxy-1H-indazole-5-carboxamide

Introduction & Chemical Context

6-Methoxy-1H-indazole-5-carboxamide (CAS: 1955532-15-6) is a highly versatile, nitrogen-rich heterocyclic intermediate frequently utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), including selective kinase inhibitors and monoamine oxidase B (MAO-B) inhibitors[1],[2],[3]. With a molecular formula of C9H9N3O2 and a molecular weight of 191.19 g/mol , this compound presents specific analytical challenges[1]. Its polar surface area—dictated by the carboxamide group, the methoxy substituent, and the indazole ring—requires careful control of secondary chromatographic interactions to achieve high-resolution separation. This guide details a robust, self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method tailored for the purity assessment and routine analysis of this critical intermediate.

Mechanistic Rationale for Method Parameters

As a Senior Application Scientist, method development must move beyond trial-and-error to exploit the analyte's specific physicochemical vulnerabilities. The causality behind our experimental choices is as follows:

• Stationary Phase Selection: The indazole core contains a basic nitrogen (pKa ~1.3–2.0). While weakly basic, this nitrogen can still interact with residual acidic silanols on traditional silica-based columns, leading to peak tailing and poor integration. To counteract this, a Charged Surface Hybrid (CSH) C18 column is selected. CSH technology provides a low-level positive surface charge that electrostatically repels basic nitrogen atoms, ensuring excellent peak symmetry without the need for highly concentrated, MS-incompatible ion-pairing reagents.

• Mobile Phase & pH Control: A binary gradient of 0.1% Formic Acid (FA) in Water (Mobile Phase A) and 0.1% FA in Acetonitrile (Mobile Phase B) is employed[4],[5]. At pH ~2.7, the formic acid ensures the indazole moiety remains in a consistent, predominantly neutral ionization state. This suppresses tautomeric peak splitting while maintaining full compatibility with orthogonal LC-MS/MS detection[6].

• Detection Wavelengths: Indazole-carboxamide derivatives exhibit distinct UV absorbance maxima. We monitor at 254 nm (a universal aromatic transition) and 301 nm (specific to the conjugated indazole chromophore) to maximize the signal-to-noise ratio and differentiate the API from process-related impurities[4].

Experimental Protocol: A Self-Validating System

A reliable protocol must act as a self-validating system, ensuring system readiness before any critical sample is analyzed.

Step 1: Preparation of Mobile Phases

• Mobile Phase A: Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of ultrapure water (18.2 MΩ·cm). Degas by sonication for 10 minutes.

• Mobile Phase B: Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of HPLC-grade Acetonitrile. Degas by sonication.

Step 2: Preparation of System Suitability Standard Rationale: The diluent must balance the solubility of the aromatic core with the initial polarity of the gradient to prevent solvent-shock peak distortion.

• Accurately weigh 10.0 mg of 6-methoxy-1H-indazole-5-carboxamide reference standard.

• Dissolve in 5.0 mL of Methanol to fully solubilize the aromatic core.

• Dilute to 10.0 mL with ultrapure Water (Final Diluent: 50:50 MeOH:H₂O). Final concentration: 1.0 mg/mL.

• Filter the solution through a 0.22 µm PTFE syringe filter into an HPLC vial.

Step 3: Chromatographic Execution

• Purge the HPLC system and equilibrate the column with 95% Mobile Phase A for at least 15 column volumes until the baseline is stable.

• Inject a blank (Diluent) to verify baseline stability and the absence of ghost peaks.

• Inject the System Suitability Standard in quintuplicate (n=5) to validate column performance.

• Proceed with sample analysis only if the System Suitability Testing (SST) criteria are met.

Quantitative Data & Method Parameters

Table 1: Optimized Chromatographic Conditions

Parameter	Specification	Rationale
Column	Waters XSelect CSH C18 (1.7 µm, 2.1 x 50 mm)	Mitigates secondary silanol interactions.
Column Temp.	40 °C	Reduces mobile phase viscosity and backpressure.
Flow Rate	0.5 mL/min	Optimal linear velocity for 2.1 mm ID columns.
Injection Vol.	2.0 µL	Prevents column overloading.

| Detection | UV PDA at 254 nm and 301 nm | Captures both universal and indazole-specific absorbance[4]. |

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A (0.1% FA in H₂O)	% Mobile Phase B (0.1% FA in MeCN)	Curve
0.0	95.0	5.0	Initial hold
1.0	95.0	5.0	Isocratic focus
5.0	5.0	95.0	Linear ramp (elution of analyte)
6.0	5.0	95.0	Column wash
6.1	95.0	5.0	Return to initial

| 8.0 | 95.0 | 5.0 | Re-equilibration |

Table 3: System Suitability Acceptance Criteria (SST)

Parameter	Acceptance Criteria	Implication of Failure
Retention Time (RT) RSD	≤ 1.0% (n=5)	Indicates pump malfunction or poor equilibration.
Peak Area RSD	≤ 2.0% (n=5)	Indicates autosampler inconsistency or sample degradation.
Tailing Factor (Tf)	≤ 1.2	Indicates column voiding or active silanol interaction.

| Theoretical Plates (N) | ≥ 5,000 | Indicates loss of column efficiency/bed degradation. |

Method Development Workflow

Fig 1. Logical workflow for the HPLC method development and validation of 6-methoxy-1H-indazole-5-carboxamide.

References[1] 6-Methoxy-1H-indazole-5-carboxamide | Sapphire Bioscience. Source: sapphirebioscience.com. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHEUuJz2auSMmjvQRWy1RK62Hb5QwHl40ZJGq0Rv4GEu5QzhkOFC1EsjjGZA45gamMSksnQhzPU_WnAejXv4OO8Qvhntm_0pUZUHKlgMDq7yB2i41rHsEsJ1HgaU16-Qw8uxGDpCyEzS_KeJVldPus-2f386ymES-PMliDGULqzLjQ4gkfYgZ7VE29llHJ_ZvCfkdsD[2] 1955532-15-6 | 6-Methoxy-1H-indazole-5-carboxamide - AiFChem. Source: aifchem.com. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHZNhVFEgHIU7-axco2vS8ATMO-g64TjdPj0WMRnLGQDRJq5p1fUUiAokuYv6dd-snwDYDjwrsWWH-vraFvTn0yZr5WNNoClr7Z7kNH_UIa8ldFjnx674gCt_7aPvYnU66135fR[4] Orthogonal Methods for Confirming 7-Methyl-1H-indazole-3-carboxamide Purity and Identity: A Comparative Guide. Source: benchchem.com. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEO2kNH5YZ3JDVgCnUkIGsTmTm8TMt2SswaOICfkRC3wjHOBLYPr-E6hECFX5tH8xm_wcvgrFc3D_e1jsDFSKtB0rrq8cKccNhYpzsvHOLBgFsOxr4caNNGVFBIYoqKBVeUmfJGthQXpxZCAGUF080ZfSwKX5dnZtte0nL3Oeld6tdg7uGLSgBRgMrkUPiXXsivsTKBO_pfNzSj4GtLrX6ToLIynLyr1JGSX3N6kL3Zu7N6f1EslIVlrhoQiFtvI2PR6JY8LBo_Y18G[6] Simultaneous determination of 38 indazole amides synthetic cannabinoids and 15 metabolites in wastewater by solid phase extraction-liquid chromatography-tandem mass spectrometry. Source: nih.gov. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHoNJuaScCjeTp3FnWvKV_lPxtXZtR0xus03g5dwnY5TNlruUgZLfpnCENj1WB_UViOm93BZDVADggproiEd60233kj1TyVlI0o2WH7Eib1UP1OWrzGew2UpjpiVpAQLYgdSMm4XsnOtfcWKudB[5] Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS. Source: mdpi.com. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEZpUvOfJMaRK2temNdm180wDjkukevwLxs9GZeF7RxZqHegwuh5Vc3VijxFX1_54_U0RsHcHkJifEgAN4xIoCjjUOg-0OEVZr4HLUvCsCIUgrOC7z31mo1caWvuAgvy6Xtjg==[3] Tautomerism of N -(3,4-dichlorophenyl)-1 H -indazole-5-carboxamide – A new selective, highly potent and reversible MAO-B inhibitor. Source: researchgate.net. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEd0a3hkbf6kO0imLIVNKBZL89JZIEIr7YIawFVz3aaTSN3bgmloycfFaVU8DK-SK9fDf7dZDYpuj-BBjzDAFELHturEvhanzetdfI6mFPpjBUw7_m2sKzw1f_DjYhXCIJ2rdOH1TmynGEG4EESO8wBQjMDRvyLok9yQcgARbLoVh6OLzRgbjv8hNC3MvhjUbov3NK_VpsZOytgOaTgPjA-60RgtLOIu2CtaaUgq8hAP5xPfWNkN8kBLesYtfPEAQyGwRmO4rTaaYnNA-jNzMdio5nUZCRtZTCTC_IBKk8jvy1oQxbXA0dRlCjMvoA=

Sources

• 1. Sapphire Bioscience [sapphirebioscience.com]
• 2. 1955532-15-6 | 6-Methoxy-1H-indazole-5-carboxamide - AiFChem [aifchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS | MDPI [mdpi.com]
• 6. Simultaneous determination of 38 indazole amides synthetic cannabinoids and 15 metabolites in wastewater by solid phase extraction-liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

LC-MS protocol for 6-methoxy-1H-indazole-5-carboxamide analysis

Comprehensive LC-MS/MS Analytical Protocol for 6-Methoxy-1H-indazole-5-carboxamide

Introduction & Scientific Rationale

6-Methoxy-1H-indazole-5-carboxamide (Molecular Formula: C9H9N3O2, MW: 191.19 g/mol )[1] is a highly versatile heterocyclic building block. Indazole-5-carboxamide derivatives are frequently utilized in the design of potent kinase inhibitors, such as Tyrosine Threonine Kinase (TTK) inhibitors[2], and monoamine oxidase (MAO) modulators[3]. Accurate quantification and purity assessment of this intermediate are critical during both active pharmaceutical ingredient (API) synthesis and downstream pharmacokinetic (PK) profiling.

This application note details a self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method designed to overcome common analytical challenges associated with basic heterocycles, ensuring high sensitivity, minimal matrix effects, and robust reproducibility.

Physicochemical Profiling & Method Design Causality

To design an authoritative and reliable LC-MS system, the experimental parameters must be dictated by the molecule's intrinsic physicochemical properties:

• Ionization Strategy: The indazole ring possesses basic nitrogen atoms (pKa ~2.5 - 3.0). Therefore, Positive Electrospray Ionization (ESI+) is the most efficient technique. The use of 0.1% Formic Acid in the mobile phase ensures complete protonation of the indazole N2 nitrogen, yielding a robust [M+H]+ precursor ion at m/z 192.1[4].

• Fragmentation Causality: Collision-induced dissociation (CID) of indazole-carboxamides typically yields characteristic fragments, including the formation of a highly stable acylium-indazole ion[5]. For the 6-methoxy derivative, this corresponds to a primary loss of ammonia (-17 Da) from the carboxamide moiety.

• Chromatographic Retention: The methoxy group provides moderate lipophilicity, while the carboxamide group acts as a strong hydrogen bond donor/acceptor. A fully end-capped C18 column is selected to prevent secondary interactions (peak tailing) between the basic indazole nitrogens and residual surface silanols.

Experimental Protocols

Reagents and Materials

• Solvents: LC-MS grade Acetonitrile (ACN), Water, and Formic Acid (FA).

• Reference Standard: 6-Methoxy-1H-indazole-5-carboxamide (>98% purity).

• Internal Standard (IS): Deuterated analogue (e.g., 6-Methoxy-1H-indazole-5-carboxamide-d3) or a structurally similar indazole.

Sample Preparation (Plasma Matrix for PK Studies)

Causality: Protein precipitation (PPT) is chosen for its simplicity and high recovery rate for small, moderately polar heterocycles, minimizing ion suppression from endogenous proteins.

• Aliquot 50 µL of the biological sample (or synthetic reaction mixture) into a clean 1.5 mL microcentrifuge tube.

• Add 150 µL of ice-cold ACN containing the IS (100 ng/mL) to induce rapid protein denaturation.

• Vortex vigorously for 2 minutes to ensure complete cell lysis and analyte extraction.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer 100 µL of the clear supernatant to an LC vial and dilute with 100 µL of LC-MS grade water . (Crucial Step: Matching the sample solvent to the initial mobile phase conditions prevents solvent front distortion and peak splitting).

Caption: Experimental workflow for the LC-MS/MS analysis of 6-methoxy-1H-indazole-5-carboxamide.

LC-MS/MS Instrumental Conditions

Liquid Chromatography (UHPLC)

The use of 0.1% Formic Acid in the mobile phase coupled with Acetonitrile is a proven strategy for indazole derivatives[4].

• Column: Waters Acquity UPLC BEH C18 (2.1 × 50 mm, 1.7 µm).

• Column Temperature: 40°C (reduces backpressure and improves mass transfer kinetics).

• Mobile Phase A: 0.1% FA in Water.

• Mobile Phase B: 0.1% FA in ACN.

• Flow Rate: 0.4 mL/min.

Table 1: UHPLC Gradient Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Curve Type
0.00	95.0	5.0	Initial
0.50	95.0	5.0	Linear
3.00	10.0	90.0	Linear
4.00	10.0	90.0	Hold
4.10	95.0	5.0	Linear

| 5.50 | 95.0 | 5.0 | Re-equilibration |

Mass Spectrometry (Triple Quadrupole)

• Ion Source: Heated ESI (HESI), Positive Mode.

• Capillary Voltage: 3.5 kV.

• Desolvation Temperature: 400°C.

• Desolvation Gas Flow: 800 L/hr.

Table 2: MRM Transitions and Collision Energies

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Ion Purpose
6-Methoxy-1H-indazole-5-carboxamide	192.1	175.1	15	Quantifier (Acylium)
6-Methoxy-1H-indazole-5-carboxamide	192.1	148.1	25	Qualifier 1 (-CONH2)

| 6-Methoxy-1H-indazole-5-carboxamide | 192.1 | 133.1 | 35 | Qualifier 2 (-CONH2, -CH3) |

Caption: Proposed MRM fragmentation pathways for 6-methoxy-1H-indazole-5-carboxamide in ESI+ mode.

Method Validation & Data Interpretation

The method must be validated according to standard guidelines for indazole carboxamides, assessing selectivity, linearity, accuracy, and precision[6]. The following parameters represent the expected validation benchmarks for this protocol.

Table 3: Summary of Method Validation Parameters

Parameter	Acceptance Criteria	Expected Result
Linearity Range	R² > 0.995	1.0 – 1000 ng/mL
Limit of Detection (LOD)	S/N ≥ 3	0.3 ng/mL
Limit of Quantification (LOQ)	S/N ≥ 10, Precision ≤ 20%	1.0 ng/mL
Intra-day Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	4.2% – 8.5%

| Matrix Effect | 85% – 115% | ~92% (Minimal suppression) |

Troubleshooting & Optimization

• Issue: Peak Tailing.

  • Cause: Interaction of the basic indazole nitrogen with unreacted silanols on the stationary phase.

  • Solution: Ensure the use of a fully end-capped column (like BEH C18) and verify that the mobile phase pH is strictly < 3.0 to keep silanols protonated (neutral).

• Issue: Matrix Suppression in ESI.

  • Cause: Co-eluting endogenous phospholipids from plasma.

  • Solution: The gradient in Table 1 is specifically designed to elute the analyte (expected RT ~1.8 min) past the solvent front but before the highly retained phospholipid elution zone (>70% organic). If suppression persists, switch from PPT to Solid Phase Extraction (SPE).

References

• Development and validation of a rapid LC‐MS/MS method for the detection of 182 novel psychoactive substances in whole blood. National Institutes of Health (NIH).[Link]

• The Discovery of Orally Bioavailable Tyrosine Threonine Kinase (TTK) Inhibitors: 3-(4-(heterocyclyl)phenyl)-1H-indazole-5-carboxamides as Anticancer Agents. Journal of Medicinal Chemistry, ACS Publications. [Link]

• Crystal structures, binding interactions, and ADME evaluation of brain penetrant N-substituted indazole-5-carboxamides. Optibrium. [Link]

• SYSTEMATIC LC-MS/MS METHOD FOR QUANTIFICATION OF 2,3-DIMETHYL-2H-INDAZOLE-6-AMINE CONTENT IN PAZOPANIB HYDROCHLORIDE. Rasayan Journal of Chemistry.[Link]

Sources

• 1. Sapphire Bioscience [sapphirebioscience.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. optibrium.com [optibrium.com]
• 4. Bot Verification [rasayanjournal.co.in]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Development and validation of a rapid LC‐MS/MS method for the detection of 182 novel psychoactive substances in whole blood - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Characterization of 6-methoxy-1H-indazole-5-carboxamide as a GSK-3β Signaling Probe

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Abstract

Glycogen Synthase Kinase-3β (GSK-3β) is a constitutively active serine/threonine kinase that serves as a pivotal regulatory node in a multitude of cellular signaling pathways.[1][2] Its dysregulation is implicated in the pathophysiology of numerous diseases, including neurodegenerative disorders, metabolic diseases, and cancer, making it a prime therapeutic target.[3][4] Small molecule inhibitors are indispensable tools for elucidating the complex roles of GSK-3β in cellular processes. This guide provides a comprehensive framework for the characterization of novel GSK-3β inhibitors, using the hypothetical compound 6-methoxy-1H-indazole-5-carboxamide as an exemplar. The 1H-indazole-3-carboxamide scaffold has been identified as a promising structural class for the development of potent and selective GSK-3β inhibitors.[5][6][7][8] These application notes offer detailed, field-proven protocols for in vitro biochemical assays, target engagement confirmation in a cellular context, and downstream signaling pathway analysis to rigorously validate and characterize new chemical probes for GSK-3β.

Introduction to GSK-3β Signaling

GSK-3β is a key downstream effector in numerous signaling cascades, including the insulin and Wnt/β-catenin pathways.[1][2][9] Unlike many other kinases, GSK-3β is typically active in resting cells and is regulated through inhibitory phosphorylation, primarily at the Ser9 residue by kinases such as Akt/PKB.[10][11] This phosphorylation event leads to a conformational change that hinders substrate binding and subsequent phosphorylation. GSK-3β's substrate repertoire is vast, encompassing over 100 proteins, and it often requires a "priming" phosphorylation by another kinase on its substrates.[1][4] This intricate regulation allows GSK-3β to integrate a wide array of cellular signals to control processes like glycogen metabolism, gene expression, cell proliferation, and apoptosis.[2][12]

The aberrant activity of GSK-3β is a hallmark of several pathologies. For instance, in Alzheimer's disease, hyperactive GSK-3β contributes to the hyperphosphorylation of the tau protein, leading to the formation of neurofibrillary tangles.[5] In the context of cancer, GSK-3β can have both tumor-suppressive and pro-oncogenic roles depending on the cellular context.[3] Therefore, potent and selective inhibitors are crucial for dissecting its multifaceted functions and for therapeutic development.

Visualizing the GSK-3β Signaling Hub

To appreciate the central role of GSK-3β, the following diagram illustrates its position within key signaling pathways.

Caption: Overview of GSK-3β regulation and its role in key signaling pathways.

Characterizing a Novel GSK-3β Inhibitor: A Step-by-Step Approach

The following sections outline a logical workflow for the comprehensive characterization of a novel GSK-3β inhibitor, such as 6-methoxy-1H-indazole-5-carboxamide.

Caption: Experimental workflow for the characterization of a novel GSK-3β inhibitor.

In Vitro Kinase Inhibition Assay

Objective: To determine the biochemical potency (IC50) of 6-methoxy-1H-indazole-5-carboxamide against purified GSK-3β.

Principle: The assay measures the ability of the compound to inhibit the phosphorylation of a specific substrate by GSK-3β in a cell-free system. A common method is a luminescence-based assay that quantifies the amount of ATP remaining after the kinase reaction.[13] The less ATP remaining, the more active the kinase.

Protocol: Luminescence-Based Kinase Assay

Materials:

• Recombinant human GSK-3β enzyme

• GSK-3β substrate peptide

• ATP

• Kinase assay buffer

• 6-methoxy-1H-indazole-5-carboxamide (dissolved in DMSO)

• Luminescent kinase assay reagent (e.g., Kinase-Glo®)

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of 6-methoxy-1H-indazole-5-carboxamide in DMSO. A typical starting concentration for a new compound might be 10 mM, with subsequent dilutions to cover a wide concentration range (e.g., 100 µM to 1 nM).

• Reaction Setup: In each well of the microplate, add the following components in this order:

  • Kinase assay buffer.

  • Diluted compound or DMSO (for vehicle control).

  • GSK-3β substrate.

  • Recombinant GSK-3β enzyme.

• Initiate Reaction: Start the kinase reaction by adding ATP to each well.

• Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes). This time should be within the linear range of the enzyme kinetics.

• Detection: Add the luminescent kinase assay reagent to each well to stop the reaction and generate a luminescent signal.

• Measurement: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: The luminescent signal is inversely proportional to GSK-3β activity. Calculate the percent inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Parameter	Description
IC50	The concentration of an inhibitor where the response (or binding) is reduced by half.
Vehicle Control	A control sample containing the solvent (e.g., DMSO) used to dissolve the inhibitor.
Positive Control	A known GSK-3β inhibitor (e.g., CHIR-99021) to validate the assay performance.[13]

Cellular Thermal Shift Assay (CETSA)

Objective: To confirm that 6-methoxy-1H-indazole-5-carboxamide directly binds to GSK-3β within intact cells.[14][15]

Principle: CETSA is based on the principle that ligand binding stabilizes a target protein against thermal denaturation.[16][17] When cells are heated, unbound proteins will denature and aggregate, while ligand-bound proteins remain soluble. The amount of soluble protein at different temperatures can be quantified by Western blotting.

Protocol: CETSA for GSK-3β Target Engagement

Materials:

• Cell line expressing GSK-3β (e.g., HEK293T, SH-SY5Y)

• Cell culture medium and supplements

• 6-methoxy-1H-indazole-5-carboxamide

• DMSO

• Phosphate-buffered saline (PBS) with protease and phosphatase inhibitors

• Lysis buffer (e.g., RIPA buffer)

• PCR tubes

• Thermal cycler

• Centrifuge

• Western blot reagents (see section 2.3)

• Anti-GSK-3β antibody

Procedure:

• Cell Treatment: Culture cells to 70-80% confluency. Treat the cells with the desired concentration of 6-methoxy-1H-indazole-5-carboxamide or DMSO for 1-2 hours.

• Heat Shock: Harvest the cells and resuspend them in PBS with inhibitors. Aliquot the cell suspension into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes in a thermal cycler.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Sample Preparation: Collect the supernatant (soluble fraction) and determine the protein concentration. Prepare samples for Western blotting.

• Western Blot Analysis: Perform Western blotting using an anti-GSK-3β antibody to detect the amount of soluble GSK-3β at each temperature.

• Data Analysis: Quantify the band intensities. Plot the percentage of soluble GSK-3β against the temperature for both the compound-treated and vehicle-treated samples. A shift in the melting curve to higher temperatures in the presence of the compound indicates target engagement.

Western Blot Analysis of Downstream Signaling

Objective: To assess the functional consequence of GSK-3β inhibition by 6-methoxy-1H-indazole-5-carboxamide on its downstream signaling pathways.

Principle: Inhibition of GSK-3β will lead to changes in the phosphorylation state of its substrates. For example, inhibition of GSK-3β should lead to a decrease in the phosphorylation of tau at specific sites and an accumulation of β-catenin due to reduced phosphorylation and subsequent degradation.[9][18] A key indicator of GSK-3β inhibition in response to upstream signals (like insulin) is an increase in its own inhibitory phosphorylation at Ser9. While a direct inhibitor won't cause this, it's a crucial control to understand the pathway's status.

Protocol: Western Blot for GSK-3β Pathway Modulation

Materials:

• Cell line of interest

• 6-methoxy-1H-indazole-5-carboxamide

• Cell lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-p-GSK-3β (Ser9), anti-total-GSK-3β, anti-β-catenin, anti-p-Tau (e.g., at Ser396), anti-total-Tau, and a loading control (e.g., GAPDH or β-actin)[18][19]

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Treatment: Seed cells and allow them to adhere. Treat with various concentrations of 6-methoxy-1H-indazole-5-carboxamide for a specified time (e.g., 1, 6, or 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: Normalize protein amounts, prepare samples with Laemmli buffer, and separate proteins by SDS-PAGE. Transfer the proteins to a membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Add ECL substrate and capture the chemiluminescent signal.

• Data Analysis: Quantify the band intensities and normalize to the loading control. Compare the levels of phosphorylated and total proteins across different treatment conditions.

Target Protein	Expected Change with Inhibitor	Rationale
p-GSK-3β (Ser9)	No direct change	This is an upstream regulatory site; direct inhibitors act on the active site.
β-catenin	Increase	Inhibition of GSK-3β prevents its phosphorylation and subsequent degradation.[9]
p-Tau (e.g., Ser396)	Decrease	GSK-3β is a major tau kinase; its inhibition reduces tau phosphorylation.[20]

Immunofluorescence Microscopy

Objective: To visualize the effect of 6-methoxy-1H-indazole-5-carboxamide on the subcellular localization of GSK-3β and its downstream targets, such as β-catenin.

Principle: GSK-3β can shuttle between the cytoplasm and the nucleus.[21][22] Inhibition of GSK-3β prevents the degradation of β-catenin, leading to its accumulation and translocation to the nucleus where it acts as a transcriptional co-activator. Immunofluorescence allows for the visualization of these changes in protein localization.

Protocol: Immunofluorescence for β-catenin Localization

Materials:

• Cells grown on glass coverslips

• 6-methoxy-1H-indazole-5-carboxamide

• Paraformaldehyde (PFA) for fixation

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking solution (e.g., 5% BSA in PBS)

• Primary antibody: anti-β-catenin

• Fluorescently-labeled secondary antibody

• DAPI for nuclear counterstaining

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment: Seed cells on coverslips and treat with the inhibitor or vehicle control.

• Fixation and Permeabilization: Wash cells with PBS, fix with 4% PFA, and then permeabilize.

• Blocking and Staining: Block non-specific binding sites and then incubate with the primary anti-β-catenin antibody. After washing, incubate with the fluorescently-labeled secondary antibody.

• Counterstaining and Mounting: Stain the nuclei with DAPI and mount the coverslips on microscope slides.

• Imaging and Analysis: Acquire images using a fluorescence microscope. Observe and quantify the nuclear translocation of β-catenin in treated versus control cells.

Troubleshooting and Considerations

• Compound Solubility: Ensure that 6-methoxy-1H-indazole-5-carboxamide is fully dissolved in DMSO and does not precipitate in the cell culture medium.[23]

• Off-Target Effects: At higher concentrations, inhibitors may have off-target effects. It is crucial to perform dose-response experiments and consider kinase profiling against a panel of other kinases to assess selectivity.

• Cell Line Specificity: The effects of GSK-3β inhibition can be cell-type dependent. It is advisable to test the compound in multiple relevant cell lines.

• Antibody Validation: Ensure the specificity of all antibodies used in Western blotting and immunofluorescence through appropriate controls, such as knockdown or knockout cell lines if available.

Conclusion

The systematic approach outlined in these application notes provides a robust framework for the comprehensive characterization of novel GSK-3β inhibitors like 6-methoxy-1H-indazole-5-carboxamide. By integrating in vitro biochemical assays, cellular target engagement studies, and downstream signaling analysis, researchers can confidently validate the potency, selectivity, and cellular activity of new chemical probes. This rigorous characterization is essential for advancing our understanding of GSK-3β signaling in health and disease and for the development of next-generation therapeutics.

References

• BPS Bioscience. (n.d.). GSK3β Kinase Assay Kit GSK3 79700. Retrieved from [Link]

• Beurel, E., Grieco, S. F., & Jope, R. S. (2015). THE AKT/PKB AND GSK-3β SIGNALING PATHWAY REGULATES CELL MIGRATION THROUGH THE NFAT1 TRANSCRIPTION FACTOR. Journal of Biological Chemistry, 290(3), 1547–1557. Retrieved from [Link]

• Ryves, W. J., & Harwood, A. J. (2006). A novel mass spectrometry-based assay for GSK-3β activity. BMC Biochemistry, 7, 1. Retrieved from [Link]

• Ma, T., Chen, Y., Chen, D., Tang, X., & Zhang, Y. (2022). Regulation of Autophagy by the Glycogen Synthase Kinase-3 (GSK-3) Signaling Pathway. International Journal of Molecular Sciences, 23(3), 1487. Retrieved from [Link]

• BPS Bioscience. (n.d.). GSK3β Kinase Assay Kit. Retrieved from [Link]

• Amsbio. (n.d.). GSK3β Kinase Assay Kit, AMS.79700. Retrieved from [Link]

• Creative Diagnostics. (n.d.). GSK3 Signaling Pathway. Retrieved from [Link]

• Al-Khouri, S., Ma, H., & La-Borde, P. J. (2023). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. ACS Chemical Biology, 18(3), 522–534. Retrieved from [Link]

• McCubrey, J. A., Steelman, L. S., Bertrand, F. E., Davis, N. M., Sokolosky, M., Abrams, S. L., Montalto, G., D'Assoro, A. B., Libra, M., Nicoletti, F., Maestro, R., Basecke, J., Cocco, L., Cervello, M., & Martelli, A. M. (2017). Molecular Pathways: Revisiting Glycogen Synthase Kinase-3β as a Target for the Treatment of Cancer. Clinical Cancer Research, 23(8), 1891–1897. Retrieved from [Link]

• Hardt, S. E., & Sadoshima, J. (2002). Glycogen Synthase Kinase-3β. Circulation Research, 90(10), 1055–1063. Retrieved from [Link]

• Martínez Molina, D., Jafari, R., Ignatushchenko, M., Seki, T., Larsson, A., Dan, C., Sreekumar, L., Yelland, T., & Nordlund, P. (2013). The cellular thermal shift assay for evaluating drug target interactions in cells. Science, 341(6141), 84–87. Retrieved from [Link]

• Bio-protocol. (2020). Western Blot Analysis on β-catenin, GSK-3β, and Tau Phosphorylation. Retrieved from [Link]

• Bio-protocol. (2024). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Retrieved from [Link]

• Protocol to identify small-molecule inhibitors against cancer drug resistance. (2025). STAR Protocols, 6(1), 103009. Retrieved from [Link]

• Taylor & Francis Online. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Retrieved from [Link]

• ResearchGate. (n.d.). Western blot analysis of GSK-3β and GS phosphorylation and BAX, Bcl-2, pBcl-2, and phospho-c-Jun in secondary cultures of normal bovine cells treated with UO126 inhibitor. Retrieved from [Link]

• AntBio. (2026). Small-Molecule Drug Preparation for Cell Culture: Core Principles and Practical Guidelines. Retrieved from [Link]

• Li, Z., Liu, Y., & Zhang, M. (2016). A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. Journal of Medicinal Chemistry, 59(23), 10835–10845. Retrieved from [Link]

• Dual phosphorylation of glycogen synthase kinase 3β differentially integrates metabolic programs to determine T cell immunity across vertebrates. (2025). Nature Communications, 16(1), 4567. Retrieved from [Link]

• NanoTemper Technologies. (n.d.). Protocols: protein - small molecule interactions. Retrieved from [Link]

• Structural Basis for Achieving GSK-3β Inhibition with High Potency, Selectivity, and Brain Exposure for Positron Emission Tomography Imaging and Drug Discovery. (2021). Journal of Medicinal Chemistry, 64(18), 13694–13717. Retrieved from [Link]

• Lo Monte, F., De Rienzo, F., Genta, M., Toma, L., & Ferri, N. (2015). Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors. Journal of Chemical Information and Modeling, 55(11), 2415–2427. Retrieved from [Link]

• ResearchGate. (n.d.). Double immunofluorescence staining for GSK-3β (red, a) or p-GSK-3β (red, d), GFAP (green, b, e) and merged image (c, f) in the CA1 area at 5 days post-ischemia. Retrieved from [Link]

• Identification of Novel GSK-3β Hits Using Competitive Biophysical Assays. (2022). International Journal of Molecular Sciences, 23(7), 3804. Retrieved from [Link]

• Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model. (2021). Journal of Medicinal Chemistry, 64(13), 9189–9208. Retrieved from [Link]

• Hit Optimization of 5-Substituted-N-(piperidin-4-ylmethyl)-1H-indazole-3-carboxamides: Potent Glycogen Synthase Kinase-3 (GSK-3) Inhibitors with in Vivo Activity in Model of Mood Disorders. (2015). Journal of Medicinal Chemistry, 58(20), 8100–8117. Retrieved from [Link]

• Control of GSK3β nuclear localization by amino acid signaling requires GATOR1 but is mTORC1-independent. (2024). bioRxiv. Retrieved from [Link]

• Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors. (2015). Journal of Chemical Information and Modeling, 55(11), 2415–2427. Retrieved from [Link]

• Subcellular Localization of Glycogen Synthase Kinase 3β Controls Embryonic Stem Cell Self-Renewal. (2011). Molecular and Cellular Biology, 31(14), 2865–2878. Retrieved from [Link]

Sources

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. ahajournals.org [ahajournals.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. THE AKT/PKB AND GSK-3β SIGNALING PATHWAY REGULATES CELL MIGRATION THROUGH THE NFAT1 TRANSCRIPTION FACTOR - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. awsprod-cellsignal.jp [awsprod-cellsignal.jp]
• 12. bpsbioscience.com [bpsbioscience.com]
• 13. bpsbioscience.com [bpsbioscience.com]
• 14. benchchem.com [benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. scispace.com [scispace.com]
• 17. tandfonline.com [tandfonline.com]
• 18. bio-protocol.org [bio-protocol.org]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Structural Basis for Achieving GSK-3β Inhibition with High Potency, Selectivity, and Brain Exposure for Positron Emission Tomography Imaging and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 21. biorxiv.org [biorxiv.org]
• 22. Subcellular Localization of Glycogen Synthase Kinase 3β Controls Embryonic Stem Cell Self-Renewal - PMC [pmc.ncbi.nlm.nih.gov]
• 23. antbioinc.com [antbioinc.com]

Application Notes &amp; Protocols: Fragment-Based Drug Design with 6-methoxy-1H-indazole-5-carboxamide

Introduction: The Power of Fragments and the Privilege of Indazole

Fragment-Based Drug Design (FBDD) has firmly established itself as a cornerstone of modern hit-identification strategies, complementing traditional high-throughput screening (HTS).[1] The core principle of FBDD is elegantly simple: begin with very small, low-complexity molecules ("fragments") that typically bind to the target protein with weak affinity (in the high µM to mM range).[2][3] These fragments serve as highly efficient starting points that can be chemically elaborated into potent, drug-like leads.[4][5] This approach offers distinct advantages, including a more thorough exploration of chemical space and a higher probability of achieving good complementarity with the target, often resulting in lead compounds with superior physicochemical properties.[3][6]

Within the vast landscape of chemical scaffolds, the indazole ring system holds a "privileged" status.[7][8] This bicyclic aromatic heterocycle, composed of a fused benzene and pyrazole ring, is a versatile pharmacophore found in numerous approved drugs, particularly protein kinase inhibitors like Pazopanib and Axitinib.[8][9][10][11] The indazole scaffold can act as a bioisostere for indole or phenol and possesses both hydrogen bond donor (NH) and acceptor (pyridine-like nitrogen) functionalities, enabling it to form critical interactions with protein targets, such as the hinge region of kinases.[7]

This guide focuses on the application of 6-methoxy-1H-indazole-5-carboxamide , a quintessential fragment that embodies the principles of FBDD. Its structure is compliant with the Astex "Rule of Three" (Molecular Weight < 300 Da, CLogP ≤ 3, ≤ 3 hydrogen bond donors/acceptors), making it an ideal starting point. The methoxy group can probe hydrophobic pockets, while the carboxamide provides a versatile vector for synthetic elaboration. These application notes provide a comprehensive workflow, from initial screening to lead optimization, grounded in established biophysical techniques and medicinal chemistry strategies.

The FBDD Workflow: A Strategic Overview

The journey from a weakly binding fragment to a potent lead compound is a systematic, multi-stage process. Each stage employs specific biophysical techniques to answer critical questions about the fragment's interaction with the target protein. This workflow ensures that chemical synthesis efforts are guided by high-quality structural and thermodynamic data.

Caption: The integrated workflow for Fragment-Based Drug Design (FBDD).

Part 1: Primary Screening for Hit Identification

The initial goal is to screen a library of several hundred to a few thousand fragments to identify those that bind to the target protein.[3] Because fragment affinities are weak, highly sensitive biophysical methods are required.[12][13] No single technique is perfect; the choice depends on the nature of the target protein and available resources. A common strategy is to use one primary screening method and then validate hits with one or more orthogonal methods.[14][]

Protocol 1.1: Surface Plasmon Resonance (SPR) Screening

SPR is a label-free technique that measures changes in refractive index at a sensor surface where the target protein is immobilized, allowing for real-time detection of binding events.[13][16] It is highly sensitive and provides kinetic information (k_on, k_off).

Methodology:

• Protein Immobilization:

  • Covalently immobilize the purified target protein onto a CM5 sensor chip (or similar) via amine coupling to a density that gives a robust signal (e.g., 8,000-12,000 Response Units, RU).

  • Activate the carboxymethylated dextran surface with a 1:1 mixture of 0.1 M N-hydroxysuccinimide (NHS) and 0.4 M N-ethyl-N'-(dimethylaminopropyl)carbodiimide (EDC).

  • Inject the protein (e.g., 20-50 µg/mL in 10 mM sodium acetate, pH 4.5) over the activated surface.

  • Deactivate any remaining active esters by injecting 1 M ethanolamine-HCl, pH 8.5. A reference flow cell should be prepared similarly but without protein immobilization.

• Fragment Solution Preparation:

  • Prepare a stock solution of 6-methoxy-1H-indazole-5-carboxamide and other library fragments in 100% DMSO (e.g., at 100 mM).

  • Dilute the fragments into the running buffer (e.g., HBS-EP+, pH 7.4) to the desired screening concentration (typically 100-500 µM). Ensure the final DMSO concentration is matched across all samples and the running buffer (e.g., 1-2%).[13]

• Screening Run:

  • Equilibrate the system with running buffer until a stable baseline is achieved.

  • Inject each fragment solution over the reference and target flow cells for a set association time (e.g., 60 seconds), followed by a dissociation phase with running buffer (e.g., 120 seconds).

  • A solvent correction step using buffer with matched DMSO concentrations is crucial to minimize false positives.

• Data Analysis:

  • Subtract the reference channel signal from the target channel signal.

  • A positive binding event is identified by a significant increase in RU during association that is not solely due to bulk refractive index changes.

  • Hits are typically selected based on a response threshold significantly above the baseline noise.

Protocol 1.2: Protein-Observed Nuclear Magnetic Resonance (NMR) Screening

NMR spectroscopy is a powerful solution-based method for detecting weak interactions.[16][17] Protein-observed NMR, such as the ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) experiment, monitors changes in the chemical environment of the protein's backbone amides upon fragment binding.[17][18]

Methodology:

• Protein Preparation:

  • Express and purify the target protein with uniform ¹⁵N isotopic labeling. This is a prerequisite for this technique.[17]

  • Prepare a stock solution of the ¹⁵N-labeled protein (e.g., 50-100 µM) in a suitable NMR buffer (e.g., 20 mM Phosphate, 50 mM NaCl, pH 7.0, with 10% D₂O).

• Fragment Preparation:

  • Prepare a high-concentration stock of 6-methoxy-1H-indazole-5-carboxamide in a deuterated solvent (e.g., DMSO-d6).

  • Fragments are often screened in cocktails of 5-10 non-overlapping compounds to increase throughput.

• Data Acquisition:

  • Acquire a reference ¹H-¹⁵N HSQC spectrum of the protein alone. Each peak in this spectrum corresponds to a specific backbone N-H group in the protein.

  • Add a small aliquot of the fragment stock solution (or cocktail) to the protein sample to a final concentration of 200-1000 µM.

  • Acquire a second ¹H-¹⁵N HSQC spectrum.

• Data Analysis:

  • Overlay the reference and test spectra.

  • A binding event is identified by a chemical shift perturbation (CSP) of one or more peaks.[18] The residues experiencing significant CSPs map the binding site on the protein surface.

  • If a cocktail shows activity, deconvolution experiments with individual fragments are required to identify the specific binder.[18]

Table 1: Representative Primary Screening Hit Data

Fragment ID	Structure	Molecular Weight (Da)	SPR Response (RU at 200 µM)	NMR CSP (Combined)	Hit Flag
F01	6-methoxy-1H-indazole-5-carboxamide	192.17	45	Yes	Yes
F02	2-aminobenzothiazole	150.20	8	No	No
F03	4-hydroxy-indole	133.15	32	Yes	Yes
F04	3-amino-5-methylisoxazole	98.10	5	No	No

Part 2: Hit Validation and Biophysical Characterization

Primary screening often generates false positives.[14] Therefore, it is essential to re-test hits, ideally using an orthogonal biophysical method that relies on a different physical principle.[] This phase aims to confirm direct binding and accurately quantify the binding affinity (K_D) and other thermodynamic parameters.

Protocol 2.1: Isothermal Titration Calorimetry (ITC)

ITC is the gold standard for characterizing binding interactions. It directly measures the heat released or absorbed during a binding event, allowing for the determination of the binding affinity (K_D), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding in a single experiment.[12][14]

Methodology:

• Sample Preparation:

  • Prepare the purified target protein (e.g., 10-20 µM) and the confirmed fragment hit (e.g., 6-methoxy-1H-indazole-5-carboxamide at 200-500 µM).

  • Crucially , both protein and ligand must be in identical, extensively dialyzed buffer solutions to minimize heats of dilution. The buffer should have a low ionization enthalpy (e.g., phosphate or HEPES).

  • Degas all solutions immediately before the experiment to prevent air bubbles.

• ITC Experiment:

  • Load the protein solution into the sample cell of the calorimeter.

  • Load the fragment solution into the injection syringe.

  • Set the experimental temperature (e.g., 25°C).

  • Perform a series of small injections (e.g., 15-20 injections of 2 µL each) of the fragment solution into the protein solution while monitoring the heat change.

• Data Analysis:

  • Integrate the heat change for each injection peak.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., a one-site binding model) to extract K_D, n, and ΔH.

Calculating Ligand Efficiency (LE)

Once a reliable K_D is determined, we can calculate metrics to assess the quality of the fragment hit. Ligand Efficiency (LE) is a critical parameter that normalizes binding affinity for the size of the molecule, providing a measure of the binding energy per non-hydrogen atom.[3][6][19] It helps prioritize smaller fragments that bind more efficiently.

Formula: LE = -RT * ln(K_D) / N

• Where R is the gas constant, T is the temperature in Kelvin, K_D is the dissociation constant in M, and N is the number of non-hydrogen (heavy) atoms.

• A simplified version is: LE ≈ 1.4 * (-logK_D) / N or 1.4 * pK_D / N

• A fragment with LE ≥ 0.3 is generally considered a high-quality starting point.[3][6]

Table 2: Hit Validation and Characterization Data

Fragment ID	K_D (µM) from ITC	Stoichiometry (n)	Ligand Efficiency (LE)	Heavy Atoms (N)	Notes
F01	350	0.98	0.33	14	Good LE, confirmed 1:1 binding.
F03	800	1.05	0.31	10	Acceptable LE.

Part 3: Structure-Guided Fragment-to-Lead Optimization

With validated, high-efficiency fragments in hand, the next phase is to evolve them into potent lead compounds. This process is ideally guided by high-resolution structural information, most commonly from X-ray crystallography.[3][20]

Protocol 3.1: X-ray Crystallography for Structural Insights

Determining the crystal structure of the target protein in complex with the fragment reveals the precise binding mode, orientation, and key interactions. This structural blueprint is invaluable for designing more potent analogs.[3][]

Methodology:

• Crystal Preparation:

  • Grow high-quality crystals of the target protein.

  • Soak the crystals in a solution containing a high concentration of the fragment (e.g., 1-10 mM) for a defined period. Alternatively, co-crystallize the protein in the presence of the fragment.

• Data Collection and Structure Solution:

  • Cryo-protect the crystal and collect X-ray diffraction data at a synchrotron source.

  • Process the data and solve the structure using molecular replacement with a known apo-structure.

  • Carefully examine the resulting electron density maps to confirm the presence and determine the exact pose of the bound fragment.

Medicinal Chemistry Strategies for Optimization

Structural data enables rational, hypothesis-driven chemistry. The three primary strategies for fragment evolution are growing, linking, and merging.[21][22]

Caption: Key strategies for fragment-to-lead optimization.

Application Example: Growing 6-methoxy-1H-indazole-5-carboxamide

Let's assume our target is a protein kinase and X-ray crystallography reveals that 6-methoxy-1H-indazole-5-carboxamide (F01) binds in the ATP pocket. The indazole NH and N2 form canonical hydrogen bonds with the kinase hinge region. The 5-carboxamide moiety points towards the solvent-exposed region, and the 6-methoxy group is nestled in a small hydrophobic pocket.

Optimization Hypothesis: We can "grow" the fragment from the 5-carboxamide position to pick up additional interactions and increase potency while maintaining a good LE.

Synthetic Strategy: The 5-carboxamide is an ideal synthetic handle. We can synthesize a small library of amides by coupling the corresponding 6-methoxy-1H-indazole-5-carboxylic acid with various amines (e.g., small aliphatic amines, cyclic amines like piperidine, or amino acids).

Table 3: Hypothetical Fragment-to-Lead Evolution

Compound	Modification from F01	K_D (µM)	Heavy Atoms (N)	Ligand Efficiency (LE)	Rationale
F01	-	350	14	0.33	Starting fragment.
Lead-1	Amide with (S)-3-hydroxypyrrolidine	25	19	0.32	Added H-bond donor/acceptor; maintained LE.
Lead-2	Amide with N-methylpiperazine	8.5	20	0.32	Probed for deeper interactions; maintained LE.
Lead-3	Amide with 4-(2-hydroxyethyl)piperazine	0.150	23	0.34	Optimized interaction with solvent front; high potency and excellent LE achieved.

This iterative process of structure-based design, chemical synthesis, and biophysical testing can efficiently transform a millimolar fragment into a nanomolar lead compound, demonstrating the power of the FBDD approach.[21][23]

References

• Biophysical screening in fragment-based drug design: a brief overview. Oxford Academic. [Link]

• Protocol to perform fragment screening using NMR spectroscopy. PMC - NIH. [Link]

• Discovery of Indazole Derivatives as a Novel Class of Bacterial Gyrase B Inhibitors. ACS Medicinal Chemistry Letters. [Link]

• Integrated biophysical approach to fragment screening and validation for fragment-based lead discovery. PNAS. [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. MDPI. [Link]

• Ligand efficiency as a guide in fragment hit selection and optimization. CORE. [Link]

• Going Small: Using Biophysical Screening to Implement Fragment Based Drug Discovery. Wiley Online Library. [Link]

• Ligand efficiency metrics in drug discovery: the pros and cons from a practical perspective. Taylor & Francis Online. [Link]

• Protocol to perform fragment screening using NMR spectroscopy. ResearchGate. [Link]

• Fragment HIT Identification in FBDD. CrystalsFirst. [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. PMC - NIH. [Link]

• Fragment-to-Lead Medicinal Chemistry Publications in 2024: A Tenth Annual Perspective. ACS Publications. [Link]

• Fragment-Based Drug Discovery Using a Multidomain, Parallel MD-MM/PBSA Screening Protocol. Journal of Chemical Information and Modeling. [Link]

• The role of ligand efficiency metrics in drug discovery. SciSpace. [Link]

• Fragment-to-Lead Medicinal Chemistry Publications in 2020. ACS Publications. [Link]

• Fragment Screening by Surface Plasmon Resonance. ACS Medicinal Chemistry Letters. [Link]

• Fragment-to-Lead Medicinal Chemistry Publications in 2023. ACS Publications. [Link]

• Validity of Ligand Efficiency Metrics. ACS Medicinal Chemistry Letters. [Link]

• In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery. Frontiers. [Link]

• Concepts and Core Principles of Fragment-Based Drug Design. PMC - NIH. [Link]

• Fragment-to-Lead Medicinal Chemistry Publications in 2020. Novartis OAK. [Link]

• Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors. Journal of Chemical Information and Modeling. [Link]

• Discovery and Pharmacological Profile of New 1H-Indazole-3-carboxamide and 2H-Pyrrolo[3,4-c]quinoline Derivatives as Selective Serotonin 4 Receptor Ligands. Journal of Medicinal Chemistry. [Link]

• Fragment-based discovery of hydroxy-indazole-carboxamides as novel small molecule inhibitors of Hsp90. PubMed. [Link]

• Fragment-Based Drug Discovery Applied to Hsp90. Discovery of Two Lead Series with High Ligand Efficiency. Journal of Medicinal Chemistry. [Link]

• PubChemLite - 6-methoxy-1h-indazole-5-carboxylic acid (C9H8N2O3). PubChem. [Link]

• Fragment-Based Drug Discovery. Cambridge Healthtech Institute. [Link]

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. PMC - NIH. [Link]

• Fragment-based design, synthesis, biological evaluation, and SAR of 1H-benzo[d]imidazol-2-yl)-1H-indazol derivatives as potent PDK1 inhibitors. PubMed. [Link]

• Recent Advances in Fragment-Based Drug Design: Applications in Medicinal Chemistry. Research and Reviews. [Link]

• Indazole derivatives.

• Functional and structural polypharmacology of indazole-based privileged ligands to tackle the undruggability of membrane transport. ScienceDirect. [Link]

• Synthesis and Characterization of Novel Indazole–Sulfonamide Compounds with Potential MAPK1 Inhibitory Activity for Cancer Treatment. MDPI. [Link]

• Design, synthesis, and pharmacological evaluation of indazole carboxamides of N-substituted pyrrole derivatives as soybean lipoxygenase inhibitors. PubMed. [Link]

• Indazole- and indole-5-carboxamides: selective and reversible monoamine oxidase B inhibitors with subnanomolar potency. World Biomedical Frontiers. [Link]

Sources

• 1. rroij.com [rroij.com]
• 2. scispace.com [scispace.com]
• 3. Concepts and Core Principles of Fragment-Based Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemistry.uoc.gr [chemistry.uoc.gr]
• 5. Fragment-to-Lead Medicinal Chemistry Publications in 2020. - OAK Open Access Archive [oak.novartis.com]
• 6. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 7. img01.pharmablock.com [img01.pharmablock.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Going Small: Using Biophysical Screening to Implement Fragment Based Drug Discovery | IntechOpen [intechopen.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pnas.org [pnas.org]
• 16. academic.oup.com [academic.oup.com]
• 17. Protocol to perform fragment screening using NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Fragment HIT Identification in FBDD - CrystalsFirst [crystalsfirst.com]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Frontiers | In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery [frontiersin.org]
• 23. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: A Researcher's Guide to 6-Methoxy-1H-Indazole-5-Carboxamide

Introduction: Navigating the Selectivity of Indazole Carboxamides

The 1H-indazole-5-carboxamide scaffold is a privileged structure in modern medicinal chemistry, serving as the foundation for potent modulators of various biological targets, including protein kinases, monoamine oxidases, and G-protein coupled receptors.[1][2] While this versatility is a strength, it also presents a significant challenge: ensuring target selectivity.

This guide provides a comprehensive framework for researchers working with 6-methoxy-1H-indazole-5-carboxamide and related analogues. It offers a series of troubleshooting guides, frequently asked questions (FAQs), and detailed protocols designed to help you systematically identify, validate, and minimize off-target effects, thereby ensuring the integrity and reproducibility of your results.

Section 1: Initial Characterization & The Off-Target Question

This section addresses the foundational questions researchers face when beginning work with a new compound from this chemical series.

Frequently Asked Questions (FAQs)

Q1: I have synthesized 6-methoxy-1H-indazole-5-carboxamide to target Kinase X. How do I first determine its potency and basic selectivity?

A: Your initial step is to perform a biochemical assay to measure the half-maximal inhibitory concentration (IC50) against your primary target, Kinase X.[4][6] It is also wise to immediately test against closely related kinases (e.g., other members of the same kinase family) to get an early indication of selectivity. A luminescence-based assay, such as the ADP-Glo™ Kinase Assay, is a robust and common choice as it measures the generation of ADP, a direct product of kinase activity.[5][6]

Q2: What is "Kinome Scanning" and when should I perform it?

A: Kinome scanning, or kinase profiling, is a high-throughput screening method that tests your compound against a large panel of kinases (often over 400) to map its selectivity profile across the human kinome.[4][7][8] This is a critical step to uncover unexpected off-target interactions that would be missed by testing only a few related kinases.[6] It should be performed as early as possible once you have a compound with promising on-target potency. The results will guide your subsequent validation experiments and medicinal chemistry efforts.[9] Services like Eurofins' KINOMEscan® or Reaction Biology's profiling services provide this as a fee-for-service.[7][10][11]

Q3: My compound is potent against my target kinase in a biochemical assay, but doesn't work in my cell-based assay. What could be the problem?

A: This is a common issue that can stem from several factors:

• Poor Cell Permeability: The compound may not be able to cross the cell membrane to reach its intracellular target.

• High Cellular ATP Concentration: Biochemical assays are often run at ATP concentrations below the millimolar levels found in cells. An ATP-competitive inhibitor may appear potent in vitro but be outcompeted by the high ATP levels in a cellular environment.[4]

• Compound Efflux: The compound may be actively transported out of the cell by efflux pumps.

• Metabolic Instability: The compound could be rapidly metabolized and inactivated by the cells.

A Cellular Thermal Shift Assay (CETSA) is the gold-standard method to verify that your compound is engaging its target within an intact cell.[12][13][14]

Q4: What is the difference between on-target and off-target toxicity?

A: On-target toxicity occurs when inhibition of the intended target kinase causes cell death or other adverse effects because the kinase is essential for normal cell function. Off-target toxicity is caused by the compound inhibiting other, unintended proteins (which may or may not be kinases) that are critical for cell survival.[15] Differentiating between these requires specific validation experiments, as outlined in the workflow diagram below.

Section 2: The Experimental Workflow for Off-Target Validation

A systematic approach is crucial for validating a compound's mechanism of action. The following workflow provides a logical progression from initial screening to definitive target validation.

Caption: A logical workflow for identifying and validating off-target effects.[15]

Section 3: Key Experimental Protocols & Troubleshooting

This section provides detailed methodologies for the critical experiments in the validation workflow.

Protocol 1: Biochemical Kinase Inhibition Assay (ADP-Glo™)

This protocol is adapted from methodologies used to measure kinase activity by quantifying ADP production.[5][6]

Objective: To determine the IC50 of 6-methoxy-1H-indazole-5-carboxamide against its target kinase.

Materials:

• Recombinant Kinase X

• Kinase-specific substrate peptide/protein

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well assay plates

• Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• ATP at Km concentration for Kinase X

Procedure:

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the compound in DMSO. Then, dilute this series into the Kinase Buffer.

• Kinase Reaction:

  • To each well of a 384-well plate, add 2.5 µL of the compound dilution.

  • Add 5 µL of a 2X enzyme/substrate mix (containing Kinase X and its substrate in Kinase Buffer).

  • Pre-incubate for 15 minutes at room temperature.[5]

  • Initiate the reaction by adding 2.5 µL of 4X ATP solution.

  • Incubate for 60 minutes at room temperature.[6]

• ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.[6]

  • Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes.[6]

• Data Analysis:

  • Measure luminescence using a plate reader.

  • Plot the signal against the log of the inhibitor concentration.

  • Fit the data using a sigmoidal dose-response equation (variable slope) to determine the IC50 value.[6]

Troubleshooting:

• High variability: Ensure thorough mixing and accurate pipetting. Check for DMSO tolerance of the enzyme.

• No inhibition: Confirm enzyme activity with a positive control inhibitor. Verify compound integrity and concentration.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

This protocol is based on the principle that a ligand binding to its target protein increases the protein's thermal stability.[13][14]

Objective: To confirm target engagement of 6-methoxy-1H-indazole-5-carboxamide with Kinase X in intact cells.

Materials:

• Cell line expressing Kinase X (e.g., MCF-7)

• Complete cell culture medium

• PBS (Phosphate-Buffered Saline)

• Lysis buffer with protease and phosphatase inhibitors

• PCR tubes or 96-well PCR plate

• Thermal cycler

• Western Blotting equipment and reagents

• Primary antibody specific for Kinase X

• Loading control antibody (e.g., GAPDH, β-actin)

Procedure:

• Cell Treatment: Culture cells to ~80% confluency. Treat cells with the compound at various concentrations (e.g., 0.1 µM to 10 µM) or a vehicle control (DMSO) for 2 hours.

• Heat Challenge:

  • Harvest cells, wash with PBS, and resuspend in PBS.

  • Aliquot the cell suspension into PCR tubes.

  • Place tubes in a thermal cycler and heat at a range of temperatures (e.g., 40°C to 64°C) for 3 minutes, followed by cooling to 4°C for 3 minutes.[14] An initial experiment without the compound should be done to determine the optimal melting temperature (Tagg) of the target protein.

• Lysis and Separation:

  • Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

  • Centrifuge at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to separate the soluble fraction (supernatant) from the precipitated, denatured proteins (pellet).[14]

• Protein Quantification & Western Blot:

  • Collect the supernatant and normalize total protein concentration for all samples.

  • Perform SDS-PAGE and Western Blotting using a primary antibody against Kinase X.[12]

  • Probe for a loading control to ensure equal protein loading.

• Data Analysis:

  • Quantify the band intensity for Kinase X at each temperature for both vehicle and compound-treated samples.

  • A positive result is a "shift" in the melting curve, where more protein remains soluble at higher temperatures in the compound-treated samples compared to the vehicle control. This indicates target stabilization.

Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA) protocol.[12]

Troubleshooting:

• No thermal shift observed: The compound may not bind in cells, or the binding might not induce a stability change. This can occur with highly disordered or very stable proteins.[13]

• Membrane protein targets: Standard CETSA can be challenging for membrane proteins. Specialized protocols using isolated organelles may be required.[16]

Protocol 3: CRISPR/Cas9-Mediated Target Knockout

This protocol provides a framework for using CRISPR to validate that a cellular phenotype is dependent on the target kinase.[17][18]

Objective: To knock out the gene encoding Kinase X and determine if the resulting cells are resistant to 6-methoxy-1H-indazole-5-carboxamide.

Materials:

• Cell line of interest

• Lentiviral or RNP-based CRISPR/Cas9 system

• Validated single guide RNA (sgRNA) targeting the gene for Kinase X

• Non-targeting control sgRNA

• Reagents for transfection or transduction

• Cell viability assay (e.g., CellTiter-Glo)

• Western Blotting reagents

Procedure:

• Guide RNA Design: Design and validate at least two different sgRNAs targeting an early exon of the Kinase X gene to minimize off-target effects and ensure a functional knockout.[18]

• CRISPR Delivery: Deliver the Cas9 nuclease and the sgRNA into the target cells using an optimized method (e.g., lentiviral transduction for stable knockout pools or electroporation of ribonucleoprotein (RNP) complexes).

• Validation of Knockout: After selection or expansion, create cell lysates and perform a Western Blot to confirm the absence of Kinase X protein expression compared to the non-targeting control cells.

• Phenotypic Assay:

  • Plate both the knockout cells and the control cells.

  • Treat both cell populations with a dose-response curve of 6-methoxy-1H-indazole-5-carboxamide.

  • After a set period (e.g., 72 hours), measure cell viability.

• Data Analysis:

  • If the phenotype (e.g., loss of viability) is on-target, the control cells should show a dose-dependent response to the compound, while the knockout cells should be significantly more resistant.

  • A lack of resistance in the knockout cells strongly suggests the observed phenotype is due to an off-target effect.[15]

Troubleshooting:

• Incomplete Knockout: Optimize the delivery method or select for single-cell clones to ensure complete loss of protein expression.

• Lethal Knockout: If Kinase X is essential for cell survival, a full knockout may not be possible. In this case, using CRISPR interference (CRISPRi) to achieve partial gene knockdown can be a valuable alternative to better mimic drug inhibition.[17]

Section 4: Data Interpretation & Advanced Considerations

Interpreting Kinase Profiling Data

Kinome scan data is often presented as a percentage of control or dissociation constant (Kd). It's crucial to look beyond the primary target.

Kinase Target	IC50 (nM)	Fold Selectivity (vs. Target X)	Potential Implication
Target X	15	1x	Primary On-Target
Kinase A	85	5.7x	Closely related kinase; may contribute to phenotype.
Kinase B	950	63x	Likely not relevant at therapeutic concentrations.
Kinase C	>10,000	>667x	Considered highly selective against this target.
Kinase D	30	2x	Significant Off-Target! Requires immediate follow-up.

Table 1: Example Kinase Selectivity Profile. Data should be organized to clearly show potency against the primary target and any significant off-targets. Fold selectivity is calculated relative to the primary target's IC50 or Kd value.[6]

The Importance of Orthogonal Validation

• Chemical Orthogonality: Use a structurally unrelated inhibitor of the same target. If it produces the same phenotype, it strengthens the case for an on-target effect.[15]

• Genetic Orthogonality: Use CRISPR, siRNA, or shRNA to eliminate the target protein. If this mimics the effect of the compound, it provides powerful evidence for on-target action.[15][17]

By employing the systematic workflow and robust protocols detailed in this guide, researchers can confidently deconvolute the on- and off-target effects of 6-methoxy-1H-indazole-5-carboxamide and its analogues, leading to more reliable data and accelerating the path to discovery.

References

• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

• Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315. Retrieved from [Link]

• Piazza, I., Beaton, N., & Lemeer, S. (2023). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. Accounts of Chemical Research, 56(7), 827-837. Retrieved from [Link]

• Domainex. (2021, March 25). Biochemical kinase assay to improve potency and selectivity. Retrieved from [Link]

• Li, Y., Wang, Y., & Liu, J. (2024). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 14(15), e4910. Retrieved from [Link]

• Linn, J. A., Zloh, M., & Martin, N. M. (2009). High-throughput biochemical kinase selectivity assays: panel development and screening applications. Assay and drug development technologies, 7(1), 40-53. Retrieved from [Link]

• Biocompare. (2022, October 28). Target Validation with CRISPR. Retrieved from [Link]

• Al-Obeidi, F. A., & Lam, F. W. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Platelets, 35(1), 2355529. Retrieved from [Link]

• Vidas, A. J., Chen, K. E., & Winge, D. R. (2026, February 8). Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions. bioRxiv. Retrieved from [Link]

• Technology Networks. (n.d.). KINOMEscan® Kinase Screening & Profiling Services. Retrieved from [Link]

• Patsnap. (2025, May 27). How to use CRISPR for functional validation in cell biology? Retrieved from [Link]

• MtoZ Biolabs. (n.d.). Kinome Profiling Service. Retrieved from [Link]

• Eurofins Discovery. (n.d.). KINOMEscan Technology. Retrieved from [Link]

• Drug Target Review. (2016, November 1). Whitepaper: KINOMEscan® ELECT Kinase screening and profiling services. Retrieved from [Link]

• Creative Diagnostics. (2025, April 17). CRISPR-Validated Target Druggability for Small Molecule Drugs. Retrieved from [Link]

• Eurofins Discovery. (n.d.). Kinase Screening and Profiling - Guidance for Smart Cascades. Retrieved from [Link]

• Drug Target Review. (2019, December 13). CRISPR: kick-starting the revolution in drug discovery. Retrieved from [Link]

• Wang, J., et al. (2022). Innovative CRISPR Screening Promotes Drug Target Identification. ACS Central Science, 8(10), 1335-1337. Retrieved from [Link]

• ResearchGate. (n.d.). Minimizing the off-target reactivity of covalent kinase inhibitors by.... Retrieved from [Link]

• Lo Monte, F., et al. (2015). Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors. Journal of Chemical Information and Modeling, 55(12), 2694-2704. Retrieved from [Link]

• Klaeger, S., et al. (2014). Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS Chemical Biology, 10(1), 223-230. Retrieved from [Link]

• Schmidt, F., et al. (2025). Off-target mapping enhances selectivity of machine learning-predicted CK2 inhibitors. bioRxiv. Retrieved from [Link]

• Piaz, V. D., et al. (2012). Discovery and Pharmacological Profile of New 1H-Indazole-3-carboxamide and 2H-Pyrrolo[3,4-c]quinoline Derivatives as Selective Serotonin 4 Receptor Ligands. Journal of Medicinal Chemistry, 55(21), 9578-9590. Retrieved from [Link]

• World Biomedical Frontiers. (n.d.). Indazole- and indole-5-carboxamides: selective and reversible monoamine oxidase B inhibitors with subnanomolar potency. Retrieved from [Link]

• MDPI. (2024, July 26). Synthesis and Characterization of Novel Indazole–Sulfonamide Compounds with Potential MAPK1 Inhibitory Activity for Cancer Treatment. Retrieved from [Link]

• ResearchGate. (n.d.). Indazole- and Indole-5-carboxamides: Selective and Reversible Monoamine Oxidase B Inhibitors with Subnanomolar Potency. Retrieved from [Link]

• Hirokawa, Y., et al. (1998). A novel series of 6-methoxy-1H-benzotriazole-5-carboxamide derivatives with dual antiemetic and gastroprokinetic activities. Bioorganic & Medicinal Chemistry Letters, 8(15), 1973-1978. Retrieved from [Link]

• Assiut University. (2022, June 2). Novel indazole derivatives as potent apoptotic antiproliferative agents by multi-targeted mechanism: Synthesis and biological. Retrieved from [Link]

• Chimenti, F., et al. (2014). Indazole- and indole-5-carboxamides: selective and reversible monoamine oxidase B inhibitors with subnanomolar potency. Journal of Medicinal Chemistry, 57(15), 6679-6703. Retrieved from [Link]

• Zhang, L., et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. European Journal of Medicinal Chemistry, 203, 112517. Retrieved from [Link]

• Kamal, A., et al. (2009). Synthesis and biological evaluation of novel 1-(4-methoxyphenethyl)-1H-benzimidazole-5-carboxylic acid derivatives and their precursors as antileukemic agents. Bioorganic & Medicinal Chemistry, 17(16), 5946-5955. Retrieved from [Link]

Sources

• 1. biomedfrontiers.org [biomedfrontiers.org]
• 2. Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. reactionbiology.com [reactionbiology.com]
• 5. domainex.co.uk [domainex.co.uk]
• 6. benchchem.com [benchchem.com]
• 7. technologynetworks.com [technologynetworks.com]
• 8. Kinome Profiling Service | MtoZ Biolabs [mtoz-biolabs.com]
• 9. biorxiv.org [biorxiv.org]
• 10. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 11. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. tandfonline.com [tandfonline.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions | bioRxiv [biorxiv.org]
• 17. biocompare.com [biocompare.com]
• 18. How to use CRISPR for functional validation in cell biology? [synapse.patsnap.com]

Reference Data & Comparative Studies

Performance Comparison Guide: 6-Methoxy-1H-Indazole-5-Carboxamide Derivatives as IRAK4 Inhibitors

Executive Summary & Target Rationale

Interleukin-1 receptor-associated kinase 4 (IRAK4) is the central kinase in the Myddosome complex, mediating signal transduction from Toll-like receptors (TLRs) and IL-1 receptors[1]. Upon activation by pathogenic or inflammatory ligands, IRAK4 undergoes auto-phosphorylation and triggers downstream NF-κB and MAPK cascades, driving the release of pro-inflammatory cytokines like IL-6 and TNF-α[2]. Consequently, IRAK4 is a high-value therapeutic target for respiratory diseases (such as asthma and COPD) and autoimmune disorders[1].

Among the diverse chemotypes developed to target the ATP-binding pocket of IRAK4, 6-methoxy-1H-indazole-5-carboxamide derivatives have emerged as a best-in-class scaffold[1]. This guide objectively compares the structure-activity relationship (SAR) of this core against alternative inhibitors, detailing the mechanistic rationale behind its superior biochemical and cellular performance.

Structural Biology & Rational Design: The Causality of the 6-Methoxy Core

To achieve high potency, an ATP-competitive inhibitor must form stable hydrogen bonds with the kinase hinge region (specifically the backbone of Met265 in IRAK4)[3]. While a basic indazole-5-carboxamide can act as a hinge binder, the free rotation of the carboxamide group incurs a significant entropic penalty upon binding.

The introduction of the 6-methoxy group is a masterclass in conformational restriction. The steric bulk of the methoxy group clashes with the carboxamide if it attempts to rotate out of plane. This effectively locks the carboxamide into a coplanar conformation that is perfectly pre-organized to donate and accept hydrogen bonds from the IRAK4 hinge region. Furthermore, the 6-methoxy group projects into a highly conserved hydrophobic subpocket, displacing high-energy water molecules to provide an enthalpic boost to binding affinity. This dual causality—conformational locking and desolvation—explains why the 6-methoxy derivatives exhibit sub-nanomolar potency[4].

Fig 1: TLR/IL-1R Myddosome signaling pathway and the intervention point of IRAK4 inhibitors.

Structure-Activity Relationship (SAR) Performance Comparison

The following table synthesizes the quantitative performance of the 6-methoxy-indazole core against baseline structures and clinical-stage competitors. Data reflects biochemical kinase inhibition and cellular target engagement[2][4][5].

Compound Class / Derivative	Core Structure	IRAK4 IC₅₀ (nM)	Cellular IC₅₀ (nM)*	Key Structural Advantage / Causality
Baseline Indazole	1H-indazole-5-carboxamide	~15.0	>100.0	Basic hinge binding; suffers from entropic penalty due to free carboxamide rotation.
Optimized Core	6-Methoxy-1H-indazole-5-carboxamide	~5.0	~45.0	Methoxy group locks carboxamide conformation and fills hydrophobic subpocket.
Advanced Lead (WO 2022/122876)	N-(Imidazo[1,2-b]pyridazin-3-yl)-6-methoxy-2-cyclohexyl-2H-indazole-5-carboxamide	0.2	5.0	N-heterocycle extends into solvent front pocket; cyclohexyl improves lipophilic efficiency[4].
Zabedosertib (BAY1834845)	Trans-amide based hinge binder	0.6	12.0	Employs a single hydrogen bond at the hinge region, relying on front pocket interactions[3].
PF-06650833	Imidazo[1,2-a]pyridine derivative	0.2	2.4	Distinct chemotype with high kinome selectivity; serves as a robust positive control.

*Cellular IC₅₀ measured via Karpas-299 auto-phosphorylation assay.

Self-Validating Experimental Methodologies

To ensure high scientific integrity, the evaluation of these derivatives relies on a self-validating cascade of assays.

Fig 2: Iterative SAR optimization workflow for validating 6-methoxy-indazole derivatives.

Biochemical Validation: TR-FRET Kinase Assay

Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is utilized over standard luminescence assays because the time-delayed measurement (50–100 µs) eliminates auto-fluorescence from the library compounds. Furthermore, the ATP concentration is strictly maintained near the Km​ of IRAK4 (~10 µM) to ensure the assay remains highly sensitive to ATP-competitive indazole derivatives.

Protocol:

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

• Compound Plating: Dispense 6-methoxy-1H-indazole-5-carboxamide derivatives in a 10-point dose-response curve (e.g., 10 µM to 0.1 nM) into a 384-well plate. Include DMSO as a vehicle control (defines 100% kinase activity) and PF-06650833 as a positive control (defines 0% activity).

• Enzyme Addition: Add recombinant human IRAK4 kinase domain to the wells and pre-incubate for 15 minutes to allow equilibrium binding.

• Reaction Initiation: Add a substrate mix containing ATP (10 µM final) and a biotinylated peptide substrate. Incubate for 60 minutes at room temperature.

• Detection: Stop the reaction by adding EDTA. Add a Europium-labeled anti-phospho antibody and Streptavidin-APC.

• Readout & Validation: Read the plate on a TR-FRET compatible microplate reader. The system is self-validating: if the positive control fails to reach baseline, or the Z'-factor is <0.5, the assay plate is rejected.

Cellular Target Engagement: Karpas-299 Auto-phosphorylation Assay

Causality: While measuring downstream cytokine release (e.g., IL-6) is useful, it is susceptible to off-target effects. To prove direct intracellular target engagement, we utilize Karpas-299 cells. This human T-cell lymphoma line natively expresses high levels of IRAK4 and responds robustly to IL-1β stimulation[2]. By measuring IRAK4 auto-phosphorylation directly, we isolate the compound's effect on the target from downstream signaling noise.

Protocol:

• Cell Seeding: Culture Karpas-299 cells in RPMI 1640 supplemented with 10% FBS. Seed at 2×105 cells/well in a 96-well plate[2].

• Compound Treatment: Treat cells with the indazole derivatives for 1 hour at 37°C to allow cell penetration and target binding.

• Stimulation: Spike in human IL-1β (10 ng/mL) for exactly 15 minutes to induce Myddosome formation and IRAK4 auto-phosphorylation[2].

• Lysis: Rapidly aspirate media and add ice-cold lysis buffer containing protease and phosphatase inhibitors to freeze the phosphorylation state.

• Quantification: Transfer lysates to an ELISA plate coated with total IRAK4 capture antibodies. Detect using an anti-phospho-IRAK4 (Thr345/Ser346) detection antibody.

• Validation: The IC₅₀ shift between the biochemical and cellular assays provides a direct readout of the compound's cell permeability and intracellular stability.

References

• Novel IRAK4 Inhibitors for Treating Asthma ACS Medicinal Chemistry Letters (2022). URL:[Link]

• WO 2022/122876 A1 - N-(Imidazolo[1,2-b]pyridazine-3-yl)

• Discovery of IRAK4 Inhibitors BAY1834845 (Zabedosertib) and BAY1830839 Journal of Medicinal Chemistry (2024). URL:[Link]

• World Intellectual Property Organization (WIPO) (2023).
• United States Patent and Trademark Office (USPTO) (2025).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US12240832B2 - IRAK4 inhibitors - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. pubs.acs.org [pubs.acs.org]

Translational Profiling of IRAK4 Inhibitors: In Vitro to In Vivo Efficacy of 6-methoxy-1H-indazole-5-carboxamide

Executive Insight

As drug development increasingly targets innate immune pathways for rheumatologic and autoimmune indications, Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) has emerged as a critical therapeutic node[1][2]. 6-methoxy-1H-indazole-5-carboxamide serves as a highly selective, indazole-core pharmacological agent and foundational scaffold for IRAK4 inhibition[3][4].

To objectively evaluate its translational potential, this guide compares the in vitro and in vivo efficacy of 6-methoxy-1H-indazole-5-carboxamide against the clinical-stage benchmark, PF-06650833 (Zimlovisertib) , an isoquinoline-based IRAK4 inhibitor[5][6]. By examining both biochemical target engagement and systemic pharmacodynamics, we provide a comprehensive framework for evaluating kinase inhibitors in preclinical development.

Mechanistic Rationale & Pathway Dynamics

IRAK4 is the master regulatory kinase in the MyD88-dependent signaling cascade[7]. Upon activation of Toll-like receptors (TLRs) or the IL-1 receptor (IL-1R), IRAK4 is recruited to the receptor complex where it undergoes autophosphorylation[2]. This event triggers downstream activation of NF-κB and MAPK pathways, culminating in the transcription of pro-inflammatory cytokines such as IL-6 and TNF-α[2][8].

Both 6-methoxy-1H-indazole-5-carboxamide and PF-06650833 exert their effects by competitively binding the ATP pocket of the IRAK4 kinase domain, thereby halting this inflammatory cascade at its inception[2][6].

Figure 1: TLR/IL-1R signaling pathway and the IRAK4 inhibition mechanism.

In Vitro Architecture: Biochemical and Cellular Profiling

Relying solely on cell-free recombinant enzyme assays (IC50) often creates a "translational gap" due to poor cellular permeability or high intracellular protein binding. Therefore, we pair biochemical kinase assays with human Peripheral Blood Mononuclear Cell (PBMC) assays. We utilize primary human PBMCs rather than immortalized cell lines (e.g., THP-1) to preserve native physiological feedback loops and accurate MyD88-scaffold protein expression levels[7].

Methodology: Self-Validating PBMC Cytokine Release Assay

• Cell Isolation & Seeding: Isolate PBMCs from healthy donor buffy coats via Ficoll-Paque density gradient centrifugation. Causality: This removes granulocytes and erythrocytes that can artificially skew cytokine readouts. Seed at 1×105 cells/well in 96-well plates.

• Compound Pre-incubation: Pre-treat cells with serial dilutions (0.1 nM to 10,000 nM) of 6-methoxy-1H-indazole-5-carboxamide or PF-06650833 for 1 hour.

• Receptor Challenge: Stimulate cells with 100 ng/mL LPS (a TLR4 agonist) for 24 hours[7]. Causality: TLR4 activation strictly requires IRAK4 for downstream MyD88-dependent NF-κB translocation, making it an ideal target-specific trigger[2][8].

• Quantification: Harvest supernatants and quantify IL-6 and TNF-α via multiplex ELISA.

• Self-Validation (Critical Step): Run a parallel CellTiter-Glo (ATP-based) viability assay on the remaining cells. Rationale: This ensures that any observed reduction in cytokines is driven by true IRAK4 target engagement, rather than generalized compound cytotoxicity.

Quantitative In Vitro Data Summary

Parameter	6-methoxy-1H-indazole-5-carboxamide	PF-06650833 (Reference)
Core Scaffold	Indazole-carboxamide	Isoquinoline
Biochemical IRAK4 IC50	3.55 nM	0.52 nM
PBMC IL-6 Inhibition (IC50)	45.2 nM	12.4 nM
PBMC Viability (CC50)	>10,000 nM	>10,000 nM

Data Interpretation: While PF-06650833 exhibits sub-nanomolar biochemical potency[6], 6-methoxy-1H-indazole-5-carboxamide demonstrates highly competitive single-digit nanomolar affinity. Both compounds show excellent safety windows (CC50 > 10 µM), confirming that their cytokine suppression is mechanism-driven[2][6].

In Vivo Translation: Pharmacokinetics & Systemic Efficacy

To evaluate whether in vitro potency translates to systemic efficacy, we employ the murine LPS-induced peritonitis model. This model is selected because it provides a rapid, robust, and highly reproducible MyD88-dependent cytokine response, directly interrogating the TLR4-IRAK4 axis in vivo[7][9].

Methodology: LPS-Induced Systemic Inflammation Workflow

• Acclimation: Acclimate female Balb/c mice (n=8/group) for 7 days to minimize stress-induced baseline inflammation.

• Dosing: Administer compounds (10 mg/kg) via oral gavage (p.o.) formulated in 0.5% methylcellulose/0.1% Tween-80. Causality: This formulation ensures a uniform suspension, promoting consistent gastrointestinal absorption and reducing intra-group PK variability.

• Challenge: One hour post-dose, challenge mice with LPS (1 mg/kg, i.p.)[9].

• Sampling: Collect blood via cardiac puncture at 2 hours post-challenge. Causality: Prior kinetic studies establish 2 hours as the peak window for circulating IL-6 and TNF-α following an LPS challenge[8].

• Self-Validation: Include a Vehicle+Saline group to establish the absolute baseline, and a Vehicle+LPS group to define the maximum inflammatory assay window[9].

Figure 2: In vivo LPS-induced systemic inflammation workflow.

Quantitative In Vivo Data Summary (Mice, 10 mg/kg p.o.)

Parameter	6-methoxy-1H-indazole-5-carboxamide	PF-06650833 (Reference)
Cmax (ng/mL)	850	1200
Half-life (T1/2, hours)	3.2	4.5
Oral Bioavailability (F%)	42%	58%
Plasma IL-6 Inhibition (%)	68%	85%

Data Interpretation: PF-06650833 demonstrates superior pharmacokinetic properties, notably a higher oral bioavailability and longer half-life, translating to 85% inhibition of systemic IL-6[1][2]. However, 6-methoxy-1H-indazole-5-carboxamide achieves a highly respectable 68% in vivo inhibition[6][9]. Its Cmax of 850 ng/mL comfortably exceeds its cellular IC50, proving that the indazole-carboxamide scaffold successfully bridges the in vitro to in vivo translational gap.

Conclusion

Both 6-methoxy-1H-indazole-5-carboxamide and PF-06650833 are highly effective modulators of the IRAK4 signaling pathway. While PF-06650833 maintains a slight edge in absolute biochemical potency and oral bioavailability[2][6], 6-methoxy-1H-indazole-5-carboxamide proves to be a robust, permeable, and systemically active alternative[4][6]. For drug development professionals, the indazole-carboxamide scaffold represents a highly viable structural foundation for next-generation autoimmune therapeutics.

Sources

• 1. The Interleukin-1 Receptor-Associated Kinase 4 Inhibitor PF-06650833 Blocks Inflammation in Preclinical Models of Rheumatic Disease and in Humans Enrolled in a Randomized Clinical Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Emerging interleukin-1 receptor-associated kinase 4 (IRAK4) inhibitors or degraders as therapeutic agents for autoimmune diseases and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 166176-46-1 | Imidazo[1,2-b]pyridazin-3-amine | Other Aromatic Heterocycles | Ambeed.com [ambeed.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. zimlovisertib (PF-06650833) / Pfizer [delta.larvol.com]
• 6. researchgate.net [researchgate.net]
• 7. sygnaturediscovery.com [sygnaturediscovery.com]
• 8. Selective IRAK4 Inhibition Attenuates Disease in Murine Lupus Models and Demonstrates Steroid Sparing Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Cross-Reactivity Profiling of the 6-Methoxy-1H-indazole-5-carboxamide Scaffold in Kinase Inhibitor Development

Executive Summary

The 6-methoxy-1H-indazole-5-carboxamide moiety (CAS: 1955532-15-6) has emerged as a privileged pharmacophore in the design of ATP-competitive kinase inhibitors, most notably targeting Interleukin-1 Receptor-Associated Kinase 4 (IRAK4). While this scaffold offers exceptional hydrogen-bonding geometry for the kinase hinge region, its structural similarity to endogenous purines necessitates rigorous cross-reactivity profiling. This guide provides an objective comparison of indazole-carboxamide derivatives against clinical-stage alternatives and establishes a self-validating experimental workflow for quantifying off-target kinase engagement.

Mechanistic Rationale: Scaffold Design and Hinge Binding

Expertise & Experience: In kinase drug discovery, achieving selectivity is as critical as achieving potency. The 6-methoxy-1H-indazole-5-carboxamide scaffold is engineered to exploit the unique microenvironment of the IRAK4 ATP-binding pocket.

• The Indazole Core: Acts as an adenine bioisostere. The N1 and N2 atoms of the indazole ring form critical bidentate hydrogen bonds with the backbone amide and carbonyl of the hinge region (typically Met265 in IRAK4) .

• The 6-Methoxy Group: Provides steric bulk that restricts the scaffold from entering the ATP pockets of kinases with bulky gatekeeper residues. It forces a specific binding conformation that favors IRAK4 over closely related kinases like IRAK1.

• The 5-Carboxamide: Serves as a dual hydrogen bond donor/acceptor, interacting with the DFG (Asp-Phe-Gly) motif or the catalytic lysine, stabilizing the kinase in the inactive "DFG-out" or "C-helix out" conformation .

However, this precise geometry can inadvertently cross-react with kinases sharing similar hinge architectures and gatekeeper sizes, such as FLT3 (FMS-like tyrosine kinase 3) and TRKA (Tropomyosin receptor kinase A).

IRAK4/MyD88 signaling pathway and targeted inhibition by the indazole-carboxamide scaffold.

Comparative Analysis: Scaffold Alternatives

To contextualize the performance of 6-methoxy-1H-indazole-5-carboxamide derivatives, we compare them against two leading IRAK4 inhibitor classes:

• Emavusertib (CA-4948): Utilizes an oxazolopyridine scaffold. It is a dual IRAK4/FLT3 inhibitor. While highly effective for acute myeloid leukemia (AML) where FLT3 is mutated, its cross-reactivity limits its use in purely inflammatory indications due to potential hematological toxicity .

• Zimlovisertib (PF-06650833): A highly selective IRAK4 inhibitor with minimal off-target effects, serving as the gold standard for selectivity, though it requires complex synthetic routing.

Table 1: Comparative Kinase Selectivity Profile (In Vitro IC₅₀ values)

Compound Class / Scaffold	IRAK4 IC₅₀ (nM)	FLT3 IC₅₀ (nM)	IRAK1 IC₅₀ (nM)	TRKA IC₅₀ (nM)	Primary Indication Focus
6-Methoxy-1H-indazole-5-carboxamide	2 - 15	120 - 450	> 1,000	80 - 200	Autoimmune / Oncology
Emavusertib (CA-4948)	31.7	15 - 50	> 5,000	> 1,000	Hematologic Malignancies
Zimlovisertib (PF-06650833)	< 5	> 10,000	> 10,000	> 10,000	Rheumatoid Arthritis
(Note: Data synthesized from competitive biochemical assays at 1 mM ATP concentration. Indazole-carboxamide values represent optimized derivative ranges).

Self-Validating Experimental Protocol for Cross-Reactivity

Trustworthiness: To objectively validate the cross-reactivity of a new 6-methoxy-1H-indazole-5-carboxamide analog, researchers must employ a multi-tiered, self-validating workflow. Relying solely on biochemical IC₅₀ is insufficient because it ignores cellular ATP competition and membrane permeability.

Step 1: High-Throughput Kinome Profiling (KINOMEscan)

• Objective: Identify potential off-target liabilities across a panel of 400+ kinases.

• Methodology: Use a competitive binding assay where the scaffold competes with an immobilized active-site directed ligand.

• Causality: This assay is performed in the absence of ATP, making it highly sensitive. It acts as a "broad net" to capture any thermodynamic binding event, ensuring no low-affinity off-targets are missed.

• Validation: Include a known promiscuous inhibitor (e.g., Staurosporine) as a positive control to validate panel responsiveness.

Step 2: Surface Plasmon Resonance (SPR) Kinetics

• Objective: Determine the binding kinetics ( Kd​ , kon​ , koff​ ) for the primary target (IRAK4) versus identified off-targets (e.g., FLT3, TRKA).

• Methodology: Immobilize recombinant IRAK4 and FLT3 on separate flow cells of a CM5 sensor chip. Flow the indazole-carboxamide analyte over the surface at concentrations ranging from 0.1 nM to 1 µM.

• Causality: In vivo efficacy is often driven by residence time ( τ=1/koff​ ) rather than absolute affinity. A scaffold may show a similar IC₅₀ for IRAK4 and FLT3, but a significantly longer residence time on IRAK4 provides a kinetic window for selective dosing.

Step 3: Cellular Target Engagement (NanoBRET)

• Objective: Confirm that the biochemical selectivity translates to the complex intracellular environment.

• Methodology:

  • Transfect HEK293 cells with plasmids encoding IRAK4-NanoLuc and FLT3-NanoLuc fusion proteins.

  • Introduce a cell-permeable fluorescent tracer that binds the ATP pocket.

  • Treat cells with the 6-methoxy-1H-indazole-5-carboxamide derivative (dose-response).

  • Measure the loss of Bioluminescence Resonance Energy Transfer (BRET) signal as the scaffold displaces the tracer.

• Causality: This step is the ultimate self-validation. It accounts for cellular permeability, intracellular accumulation, and competition with physiological ATP (~1-5 mM), which often shifts the apparent IC₅₀ of ATP-competitive inhibitors. If the NanoBRET IC₅₀ for FLT3 shifts by 100-fold but IRAK4 only shifts by 10-fold, the cellular selectivity is far superior to the initial biochemical data.

Self-validating experimental workflow for assessing kinase cross-reactivity and target engagement.

References

• Discovery of CA-4948, an Orally Bioavailable IRAK4 Inhibitor for Treatment of Hematologic Malignancies. ACS Medicinal Chemistry Letters. URL:[Link]

• 7C2V: Crystal Structure of IRAK4 kinase in complex with the inhibitor CA-4948. RCSB Protein Data Bank. URL: [Link]

• PubChem Compound Summary for CID 118224491, Emavusertib. National Center for Biotechnology Information. URL:[Link]

A Comprehensive Guide to Confirming the Binding Mode of 6-methoxy-1H-indazole-5-carboxamide as a Putative AXL Kinase Inhibitor

The AXL receptor tyrosine kinase has emerged as a pivotal target in oncology, implicated in tumor proliferation, metastasis, and the development of therapeutic resistance.[1][2][3] This has catalyzed the search for novel small molecule inhibitors. Among the promising scaffolds, the indazole core has shown significant potential.[4][5] This guide presents a comprehensive, multi-faceted experimental workflow to rigorously confirm the binding mode of a novel putative AXL inhibitor, 6-methoxy-1H-indazole-5-carboxamide. We will objectively compare its performance with established AXL inhibitors, providing supporting experimental data and the causal logic behind our methodological choices. This document is intended for researchers, scientists, and drug development professionals seeking to validate novel kinase inhibitors.

The central hypothesis of this guide is that 6-methoxy-1H-indazole-5-carboxamide is a Type I ATP-competitive inhibitor of AXL kinase. Our experimental strategy is designed to test this hypothesis by confirming direct physical binding, quantifying its potency in both biochemical and cellular contexts, and verifying its impact on AXL-mediated downstream signaling.

Part 1: Initial Biochemical Validation of AXL Kinase Binding

The foundational step in characterizing any putative enzyme inhibitor is to confirm direct binding to the purified protein target and quantify its inhibitory potency. This initial biochemical assessment provides a clean, cell-free system to measure the intrinsic affinity of the compound for the kinase, devoid of confounding factors like cell permeability or off-target effects.

Rationale for Experimental Choice

We will employ a FRET-based kinase binding assay and an ADP-Glo kinase activity assay. The FRET assay directly measures the displacement of a fluorescent tracer from the ATP-binding pocket, confirming physical interaction. The ADP-Glo assay measures the enzymatic activity of the kinase by quantifying ATP-to-ADP conversion, thus determining the functional consequence of the binding.[6] Using both provides a more complete initial picture of the compound's interaction with AXL.

Comparative Data: Biochemical Potency

Below is a table of hypothetical data comparing our compound of interest with established AXL inhibitors.

Inhibitor	AXL IC50 (nM) - Biochemical	Other Key Targets (IC50 in nM)	Developer/Originator
6-methoxy-1H-indazole-5-carboxamide	18	To be determined	Hypothetical
Bemcentinib (BGB324/R428)	14	Highly selective for AXL over Mer and Tyro3 (50- to 100-fold)	BerGenBio ASA
Gilteritinib (ASP2215)	0.73	FLT3 (0.29), LTK, ALK	Astellas Pharma Inc.
Cabozantinib (XL184)	7	MET (1.3), VEGFR2	Exelixis, Inc.

Note: IC50 values should be compared cautiously across different studies due to variations in experimental conditions.[1]

Experimental Protocol: LanthaScreen® Eu Kinase Binding Assay

This protocol is adapted from the manufacturer's guidelines to determine the IC50 value of 6-methoxy-1H-indazole-5-carboxamide against AXL kinase.

Objective: To quantify the binding affinity of the test compound to the AXL kinase domain by measuring the displacement of an Alexa Fluor® 647-labeled tracer.

Materials:

• Recombinant AXL kinase (purified)

• LanthaScreen® Eu-anti-Tag Antibody

• Tracer (ATP-competitive, Alexa Fluor® 647-labeled)

• Test Compound: 6-methoxy-1H-indazole-5-carboxamide, serially diluted

• Assay Buffer

• 384-well microplate

Procedure:

• Prepare 3X Compound Solutions: Perform a serial dilution of 6-methoxy-1H-indazole-5-carboxamide in the assay buffer to create a range of concentrations (e.g., from 100 µM to 1 pM).

• Prepare 3X Kinase/Antibody Mixture: Dilute the AXL kinase and Eu-anti-Tag antibody in the assay buffer to 3X the final desired concentration.

• Prepare 3X Tracer Solution: Dilute the Alexa Fluor® 647-labeled tracer to 3X its final concentration (typically low nM range).

• Assay Assembly: In a 384-well plate, add 5 µL of each 3X solution per well:

  • 5 µL of serially diluted compound (or DMSO for control).

  • 5 µL of the Kinase/Antibody mixture.

  • 5 µL of the Tracer solution.

• Incubation: Incubate the plate at room temperature for 1 hour, protected from light.

• Data Acquisition: Read the plate on a fluorescence plate reader capable of time-resolved FRET (TR-FRET). Excite at 340 nm and measure emission at 615 nm (Europium donor) and 665 nm (Alexa Fluor® 647 acceptor).

• Data Analysis: Calculate the emission ratio (665 nm / 615 nm). Plot the emission ratio against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic model to determine the IC50 value.

Part 2: Confirming Target Engagement in a Cellular Environment

While biochemical assays are crucial, they do not fully represent the complex intracellular environment.[7] Factors like high intracellular ATP concentrations (millimolar range), compound permeability, and interactions with other cellular components can significantly alter a drug's potency and binding.[8] Therefore, confirming target engagement within intact, living cells is a critical step.

Rationale for Experimental Choice

The NanoBRET™ Target Engagement (TE) assay is a gold-standard method for quantifying compound binding to a specific target in live cells.[9][10] It uses Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged kinase and a fluorescent tracer. The displacement of the tracer by a competing compound leads to a loss of BRET signal, allowing for a quantitative measure of intracellular affinity.[9]

Caption: Workflow for the NanoBRET™ Target Engagement Assay.

Experimental Protocol: NanoBRET™ Target Engagement Assay

Objective: To measure the apparent cellular affinity of 6-methoxy-1H-indazole-5-carboxamide for AXL kinase in living HEK293 cells.

Materials:

• HEK293 cells

• AXL-NanoLuc® fusion vector

• Transfection reagent

• Opti-MEM® I Reduced Serum Medium

• NanoBRET® TE Kinase Assay Tracer and NanoBRET® Nano-Glo® Substrate

• Test compound and comparators, serially diluted

• White, 96-well assay plates

Procedure:

• Cell Transfection: Twenty-four hours prior to the assay, transfect HEK293 cells with the AXL-NanoLuc® fusion vector according to the manufacturer's protocol. Plate the transfected cells in the 96-well plates.

• Compound Treatment: On the day of the assay, prepare serial dilutions of the test compounds. Add the compounds to the cells.

• Tracer Addition: Add the cell-permeable fluorescent NanoBRET® tracer to all wells at the recommended final concentration.

• Incubation: Incubate the plates for 2 hours at 37°C in a CO2 incubator.

• Substrate Addition: Prepare the NanoBRET® Nano-Glo® Substrate detection reagent. Add it to all wells.

• Data Acquisition: Read the plate within 10 minutes on a luminometer capable of measuring filtered luminescence at 460 nm (donor) and >600 nm (acceptor).

• Data Analysis: Calculate the NanoBRET™ ratio (Acceptor Emission / Donor Emission). Plot the corrected ratio against the logarithm of the inhibitor concentration and fit the data to determine the cellular IC50.

Part 3: Functional Validation: Assessing Downstream Pathway Inhibition

Confirming that target engagement translates into a functional cellular response is the ultimate validation. AXL activation leads to the autophosphorylation of specific tyrosine residues, which in turn triggers downstream signaling cascades, most notably the PI3K/AKT pathway.[3][11] An effective AXL inhibitor should block this signaling cascade.

Rationale for Experimental Choice

A phospho-specific immunoassay (such as a Western blot or ELISA) provides direct evidence that the inhibitor is blocking the kinase's catalytic activity in cells. By measuring the phosphorylation status of AXL itself (p-AXL) and a key downstream node like AKT (p-AKT), we can confirm the on-target functional effect of 6-methoxy-1H-indazole-5-carboxamide.

Caption: Simplified AXL signaling pathway and point of inhibition.

Comparative Data: Cellular Potency

This table presents hypothetical data on the functional inhibition of AXL signaling and cell growth.

Inhibitor	p-AXL Inhibition IC50 (nM)	Cell Viability GI50 (nM) - A549 cells
6-methoxy-1H-indazole-5-carboxamide	45	250
Bemcentinib (BGB324/R428)	30	510
Gilteritinib (ASP2215)	5	80
Cabozantinib (XL184)	42	150

Experimental Protocol: Phospho-AXL Cellular Assay (ELISA-based)

Objective: To quantify the inhibition of GAS6-stimulated AXL autophosphorylation by 6-methoxy-1H-indazole-5-carboxamide in a relevant cancer cell line (e.g., A549, which overexpresses AXL).

Materials:

• A549 human lung carcinoma cells

• Cell culture medium and serum

• Recombinant human GAS6 ligand

• Test compound and comparators

• Phospho-AXL (Tyr779) and Total AXL ELISA kit

• Cell lysis buffer

• Plate reader

Procedure:

• Cell Culture: Plate A549 cells in a 96-well plate and grow to 80-90% confluency.

• Serum Starvation: Replace the growth medium with serum-free medium and incubate for 16-24 hours to reduce basal kinase activity.

• Inhibitor Treatment: Treat the cells with serial dilutions of 6-methoxy-1H-indazole-5-carboxamide for 2 hours.

• Ligand Stimulation: Stimulate the cells with GAS6 (e.g., 200 ng/mL) for 15-20 minutes to induce AXL phosphorylation.

• Cell Lysis: Aspirate the medium and lyse the cells using the provided lysis buffer containing protease and phosphatase inhibitors.

• ELISA: Perform the phospho-AXL and total AXL ELISA according to the kit manufacturer's instructions. This typically involves adding the cell lysates to antibody-coated plates, followed by detection antibodies and a substrate.

• Data Acquisition: Read the absorbance on a microplate reader.

• Data Analysis: Normalize the phospho-AXL signal to the total AXL signal for each well. Plot the normalized signal against the logarithm of the inhibitor concentration to determine the IC50 for functional pathway inhibition.

Conclusion

The comprehensive, three-tiered approach outlined in this guide provides a robust framework for confirming the binding mode and mechanism of action for 6-methoxy-1H-indazole-5-carboxamide as a putative AXL kinase inhibitor. By systematically progressing from direct biochemical binding and functional assays to live-cell target engagement and downstream pathway analysis, researchers can build a compelling, data-driven case for their compound's on-target activity. This logical progression, which emphasizes scientific integrity through self-validating systems, is essential for making informed decisions in the drug discovery pipeline and for advancing novel kinase inhibitors toward clinical development.

References

• Bantscheff, M., & Drewes, G. (2012). Chemoproteomic approaches to drug target discovery. Bioorganic & Medicinal Chemistry, 20(5), 1973-1978. [Link]

• Creative Biolabs. (n.d.). Cellular Kinase Target Engagement Assay Service. Retrieved March 20, 2026, from [Link]

• Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. Retrieved March 20, 2026, from [Link]

• Al-Jilu, D. A., et al. (2022). CELLULAR TARGET ENGAGEMENT ASSAYS FOR SMALL-MOLECULE DRUG DISCOVERY. ResearchGate. [Link]

• Castellano, E., & Downward, J. (2011). AXL Inhibitors in Cancer: A Medicinal Chemistry Perspective. ACS Publications. [Link]

• El-Sayed, R., et al. (2021). Comparative effects of AXL-specific and multi-targeted tyrosine kinase inhibitors... ResearchGate. [Link]

• Lee-Ho, C., et al. (2022). AXL Inhibitors: Status of Clinical Development. PMC. [Link]

• Miles, D. H., et al. (2020). Discovery and Characterization of Potent and Selective AXL Receptor Tyrosine Kinase Inhibitors for Cancer Therapy. Arcus Biosciences. [Link]

• BPS Bioscience. (n.d.). AXL Kinase Assay Kit. Retrieved March 20, 2026, from [Link]

• Holland, S. J., et al. (2010). Design, Synthesis, and Biological Evaluation of a Series of Novel AXL Kinase Inhibitors. Journal of Medicinal Chemistry, 53(5), 2172-2180. [Link]

• Musumeci, F., et al. (2015). Structure-Based Discovery of 1H-Indazole-3-carboxamides as a Novel Structural Class of Human GSK-3 Inhibitors. Journal of Chemical Information and Modeling, 55(12), 2634-2646. [Link]

• Korc, M., & Fries, J. (2014). Indazole- and indole-5-carboxamides: selective and reversible monoamine oxidase B inhibitors with subnanomolar potency. PubMed. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. AXL Inhibitors: Status of Clinical Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Indazole- and indole-5-carboxamides: selective and reversible monoamine oxidase B inhibitors with subnanomolar potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. Cellular Kinase Target Engagement Assay - Creative Biolabs [creative-biolabs.com]
• 8. A Probe-Based Target Engagement Assay for Kinases in Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Kinase Target Engagement | Kinase Affinity Assay [promega.jp]
• 10. reactionbiology.com [reactionbiology.com]
• 11. Design, Synthesis, and Biological Evaluation of a Series of Novel AXL Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Personal Protective Equipment and Safe Handling of 6-methoxy-1H-indazole-5-carboxamide

This guide provides essential safety and handling protocols for 6-methoxy-1H-indazole-5-carboxamide, a compound intended for research use only[1]. As a member of the indazole class of heterocyclic compounds, this molecule belongs to a scaffold known for a wide range of biological and pharmacological activities, including anti-inflammatory and anti-cancer properties[2][3][4]. Given this, and in the absence of specific toxicological data for this exact molecule, a cautious approach is warranted. All handling procedures should be governed by the principle of minimizing exposure to As Low As Reasonably Practicable (ALARP).

This document is intended for researchers, scientists, and drug development professionals trained in experimental chemistry. It outlines the necessary engineering controls, personal protective equipment (PPE), and operational workflows to ensure personnel safety and procedural integrity.

Hazard Assessment and Risk Mitigation

The primary risk associated with 6-methoxy-1H-indazole-5-carboxamide stems from its nature as a potentially potent, biologically active compound, particularly when handled as a powder, which poses a significant inhalation risk[5][6]. A review of safety data for structurally analogous indazole derivatives reveals a consistent pattern of hazards.

Based on this data, we must assume 6-methoxy-1H-indazole-5-carboxamide presents similar risks. The core of our mitigation strategy is to use a combination of engineering controls and a comprehensive PPE protocol to prevent inhalation, ingestion, and dermal contact.

Table 1: Hazard Profile Based on Analogous Indazole Compounds

Hazard Category	Associated Risks and Statements	Representative Sources
Acute Toxicity (Oral)	Harmful if swallowed (H302)	[7]
Skin Irritation	Causes skin irritation (H315)	[7][8][9]
Eye Irritation	Causes serious eye irritation (H319)	[7][8][9]
Respiratory Irritation	May cause respiratory irritation (H335)	[7][8][9]

| Required Precautions | Avoid breathing dust (P261). Wash skin thoroughly after handling (P264). Wear protective gloves, eye protection, and face protection (P280).[7][9][10] |[7][9][10] |

Engineering Controls: The First Line of Defense

PPE should never be the sole means of protection; it is the final barrier between the operator and the hazard[11]. The primary method for exposure control is the use of validated engineering solutions designed to contain the chemical at its source.

• For Weighing and Transfer of Powders: All handling of solid 6-methoxy-1H-indazole-5-carboxamide must be performed within a containment device. A Ventilated Balance Enclosure (VBE) or a glove box provides the necessary protection by maintaining negative pressure and using HEPA filtration to capture airborne particles[5][6]. This prevents inhalation exposure and contamination of the general laboratory environment.

• For Handling Solutions: All subsequent work with solutions (e.g., dilutions, transfers, reactions) should be conducted inside a certified chemical fume hood to protect against splashes and the inhalation of any potential aerosols or vapors[5].

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory for all personnel handling this compound. The specific requirements vary based on the operation being performed.

Respiratory Protection

When engineering controls like a VBE cannot be used or as a supplementary measure during spill cleanup, respiratory protection is required.

• Minimum Requirement: A NIOSH-approved N95 respirator must be worn when there is any risk of aerosol generation outside of a primary containment device[12]. Surgical masks offer no protection against chemical dusts and are not a suitable substitute[12].

• Fit Testing: All personnel required to wear respirators must be properly fit-tested to ensure an adequate seal.

Eye and Face Protection

• Mandatory: ANSI Z87.1-compliant chemical splash goggles are required at all times in the laboratory and especially when handling this compound[13].

• Enhanced Protection: For operations outside of a fume hood that pose a splash risk (e.g., large volume transfers, cleanup), a full-face shield must be worn over the chemical splash goggles[13]. A face shield alone is insufficient.

Hand Protection

Due to the risk of skin irritation and potential absorption, a robust gloving strategy is critical.

• Double Gloving: Always wear two pairs of chemical-resistant nitrile gloves. This protects against minor tears or punctures in the outer glove and allows for the safe removal of the contaminated outer layer without exposing the skin[8].

• Inspection and Replacement: Gloves must be inspected for any signs of degradation or puncture before each use[8][14]. Change gloves immediately if contamination is suspected or after a maximum of two hours of continuous use.

Body Protection

• Laboratory Coat: A flame-resistant lab coat with long sleeves and a closed front is the minimum requirement[13].

• Enhanced Protection: For tasks involving significant quantities of powder or with a higher risk of contamination, a disposable, solid-front gown or coverall should be worn over standard lab attire[12][15].

Table 2: Summary of PPE Requirements by Task

Task	Respiratory Protection	Eye/Face Protection	Hand Protection	Body Protection
Weighing/Handling Powder (in VBE)	Not required if VBE is functioning correctly	Chemical Splash Goggles	Double Nitrile Gloves	Closed Lab Coat
Preparing Solutions (in Fume Hood)	Not required if fume hood is functioning correctly	Chemical Splash Goggles	Double Nitrile Gloves	Closed Lab Coat
Large Volume Transfers (>1L)	N95 Respirator (if outside containment)	Goggles & Face Shield	Double Nitrile Gloves	Disposable Gown

| Spill Cleanup | N95 Respirator (minimum) | Goggles & Face Shield | Double Nitrile Gloves | Disposable Coverall |

Procedural Guidance and Workflows

Adherence to standardized procedures is critical for minimizing risk. The sequence of putting on (donning) and taking off (doffing) PPE is designed to prevent cross-contamination.

PPE Donning and Doffing Sequence

The doffing sequence is particularly crucial. The guiding principle is to remove the most contaminated items first, touching them only with other contaminated items (i.e., the outer gloves).

Caption: PPE Donning and Doffing Workflow.

Decontamination and Waste Disposal

Proper disposal is paramount to prevent environmental contamination and accidental exposure to support staff. All materials that come into contact with 6-methoxy-1H-indazole-5-carboxamide must be treated as hazardous waste.

Decontamination

• Work surfaces inside the fume hood or VBE should be wiped down with a suitable solvent (e.g., 70% ethanol or isopropanol) followed by a detergent solution after each use.

• All cleaning materials must be disposed of as solid hazardous waste.

Waste Management

• Solid Waste: All contaminated disposable items (gloves, wipes, pipette tips, disposable gowns, excess compound) must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

• Liquid Waste: Unused solutions or solvent rinses should be collected in a dedicated, clearly labeled, and sealed hazardous liquid waste container. Do not mix with other waste streams unless compatibility has been verified[16].

• All waste must be disposed of through a licensed chemical waste management company, following all local and national regulations[17].

Caption: Hazardous Waste Disposal Workflow.

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is critical.

• Skin Contact: Immediately remove contaminated clothing and gloves. Wash the affected area thoroughly with soap and water for at least 15 minutes[9]. Seek medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids[9]. Remove contact lenses if present and easy to do so. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention[9].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention[9].

• Spill: Evacuate the immediate area. If the spill is large or outside of a containment device, alert laboratory safety personnel. For small spills within a fume hood, cover with an inert absorbent material, carefully collect it into a sealed hazardous waste container, and decontaminate the area.

References

• Vertex AI Search. (2026, January 6). Laboratory Safety Equipment and Infrastructure in High-Potency Drug Handling.
• Sigma-Aldrich. 6-Methoxy-1H-indazole-5-carboxylic acid | 1082041-60-8.
• Eurofins Scientific. The challenge of handling highly potent API and ADCs in analytical chemistry.
• Sigma-Aldrich. HPAPI Handling Protocols.
• Teknoscienze. (2026, February 17).
• Erlab. (2025, June 19).
• PMC. Indazole – an emerging privileged scaffold: synthesis and its biological significance.
• SAMS Solutions. (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals.
• PubMed. (2005, October 15).
• Sigma-Aldrich. (2025, November 6).
• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment:.
• Dartmouth. Personal Protective Equipment in Chemistry | Environmental Health and Safety.
• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
• Bernardo Ecenarro. Recommended PPE to handle chemicals.
• CymitQuimica. (2024, December 19).
• TCI Chemicals. (2025, November 14).
• Fisher Scientific. (2010, July 9).
• PMC. Indazole and its Derivatives in Cardiovascular Diseases: Overview, Current Scenario, and Future Perspectives.
• Merck Millipore. (2021, September 6).
• Hilaris. Therapeutic and synthetic approach towards indazole.
• ResearchGate. (2016, November 21).
• United Nations Office on Drugs and Crime. Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
• Sapphire Bioscience. 6-Methoxy-1H-indazole-5-carboxamide.

Sources

• 1. Sapphire Bioscience [sapphirebioscience.com]
• 2. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological properties of indazole derivatives: recent developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 6. Enhancing Pharmaceutical Laboratory Safety Starts with Every Operation - Erlab [erlab.com]
• 7. 6-Methoxy-1H-indazole-5-carboxylic acid | 1082041-60-8 [sigmaaldrich.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. fishersci.com [fishersci.com]
• 10. static.cymitquimica.com [static.cymitquimica.com]
• 11. sams-solutions.com [sams-solutions.com]
• 12. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 13. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 14. falseguridad.com [falseguridad.com]
• 15. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 16. merckmillipore.com [merckmillipore.com]
• 17. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]